Technical Documentation Center

2,5-Dichloropyridine-3-sulfonyl chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,5-Dichloropyridine-3-sulfonyl chloride
  • CAS: 1208081-36-0

Core Science & Biosynthesis

Foundational

physical properties of 2,5-Dichloropyridine-3-sulfonyl chloride

An In-depth Technical Guide to the Physical Properties of 2,5-Dichloropyridine-3-sulfonyl chloride For Researchers, Scientists, and Drug Development Professionals Foreword: Navigating the Data Landscape for a Niche Reage...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Physical Properties of 2,5-Dichloropyridine-3-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Data Landscape for a Niche Reagent

In the realm of chemical synthesis and drug discovery, certain reagents, despite their potential utility, exist in a space of limited documented physical data. 2,5-Dichloropyridine-3-sulfonyl chloride (CAS No. 1208081-36-0) is one such compound. While its structural features—a dichlorinated pyridine ring functionalized with a reactive sulfonyl chloride group—suggest significant applications in the synthesis of complex molecules, a comprehensive, experimentally verified dataset of its physical properties remains elusive in publicly accessible literature.

This guide, therefore, adopts a dual-pronged approach. Firstly, it consolidates the sparse available information specifically pertaining to 2,5-Dichloropyridine-3-sulfonyl chloride. Secondly, and more substantially, it provides a robust framework for understanding its anticipated physical and chemical characteristics by drawing parallels with closely related, well-characterized analogues. By detailing the fundamental principles and experimental methodologies, this document aims to empower researchers to handle, characterize, and utilize this compound effectively and safely, even in the absence of a complete data profile.

Section 1: Core Identification and Structural Analogy

At the heart of our subject is a molecule with a distinct architecture that dictates its reactivity and physical behavior.

1.1. Molecular Identity
PropertyValue
Chemical Name 2,5-Dichloropyridine-3-sulfonyl chloride
CAS Number 1208081-36-0
Molecular Formula C₅H₂Cl₃NO₂S
Molecular Weight 246.50 g/mol
Canonical SMILES C1=C(C(=C(N=C1)Cl)S(=O)(=O)Cl)Cl
1.2. The Logic of Structural Analogues

Due to the scarcity of direct experimental data for 2,5-Dichloropyridine-3-sulfonyl chloride, this guide will leverage data from structurally similar compounds to predict its properties. The primary analogues referenced are:

  • 2,5-Dichloropyridine: Provides insight into the influence of the dichlorinated pyridine core.

  • Pyridine-3-sulfonyl chloride: Offers data on the impact of the sulfonyl chloride group on a pyridine ring.

  • 5-Chloropyridine-3-sulfonyl chloride: A closely related monochlorinated analogue.

  • 2-Chloropyridine-3-sulfonyl chloride: Another positional isomer that offers valuable comparative data.

This approach allows for an informed estimation of the target molecule's characteristics, a common and necessary practice in the field of synthetic chemistry when dealing with novel or less-common reagents.

Section 2: Predicted Physicochemical Properties

This section outlines the anticipated physical properties of 2,5-Dichloropyridine-3-sulfonyl chloride, based on theoretical calculations and data from its structural analogues.

PropertyPredicted/Estimated ValueRationale and Comparative Data
Appearance White to off-white or pale yellow solidAnalogues like 2,5-Dichloropyridine and other chlorinated pyridine sulfonyl chlorides are typically solids at room temperature.[1]
Melting Point (°C) Likely in the range of 40-702-Chloropyridine-3-sulfonyl chloride has a melting point of 42-43°C, while 2-chloropyridine-5-sulfonyl chloride melts at 51°C.[2][3] The presence of an additional chlorine atom on the pyridine ring is expected to influence the crystal lattice energy and thus the melting point.
Boiling Point (°C) > 250 (with decomposition)Sulfonyl chlorides are known to be thermally labile and can decompose upon heating.[4] Direct distillation is often avoided. For comparison, 2-chloropyridine-5-sulfonyl chloride has a boiling point of 132°C at 8 Torr.[3]
Solubility Insoluble in water; Soluble in aprotic organic solvents (e.g., Dichloromethane, Chloroform, Tetrahydrofuran, Toluene)Sulfonyl chlorides are characteristically insoluble in water and are highly reactive towards it, leading to hydrolysis.[5][6][7] Their organic nature lends them solubility in common organic solvents.
Section 3: Spectroscopic Signature - An Expectation
3.1. ¹H NMR Spectroscopy

The proton NMR spectrum is expected to be simple, showing two signals in the aromatic region, corresponding to the two protons on the pyridine ring.

  • Expected Chemical Shifts (in CDCl₃):

    • One proton will be situated between two chlorine atoms, and the other adjacent to the sulfonyl chloride group. Both will be significantly downfield due to the electron-withdrawing nature of the substituents.

    • Based on analogues, the chemical shifts are anticipated in the range of δ 7.5 - 9.0 ppm . For instance, in pyridine-3-sulfonyl chloride, the proton signals appear between δ 7.70 and 9.32 ppm.[8]

3.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the five carbon atoms of the pyridine ring. The carbons bearing the chlorine and sulfonyl chloride substituents will be significantly influenced.

3.3. FT-IR Spectroscopy

The infrared spectrum will be dominated by strong absorptions characteristic of the sulfonyl chloride group.

  • Expected Key Absorptions (cm⁻¹):

    • ~1370-1410 cm⁻¹ and ~1160-1204 cm⁻¹ : Strong, characteristic asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonyl chloride group.[8]

    • Vibrations associated with the dichlorinated pyridine ring.

3.4. Mass Spectrometry

Mass spectrometry will reveal the molecular weight and characteristic fragmentation patterns.

  • Expected Features:

    • Molecular Ion (M⁺): A distinct isotopic cluster for the molecular ion peak due to the presence of three chlorine atoms (³⁵Cl and ³⁷Cl isotopes) and one sulfur atom (³²S and ³⁴S isotopes).

    • Fragmentation: A common fragmentation pathway for sulfonyl chlorides is the loss of the chlorine radical from the sulfonyl chloride moiety (M⁺ - Cl) and the loss of sulfur dioxide (M⁺ - SO₂).[9]

Section 4: Experimental Protocols for Physical Property Determination

For researchers who synthesize or acquire 2,5-Dichloropyridine-3-sulfonyl chloride, the following established protocols can be employed to determine its physical properties.

4.1. Melting Point Determination

The melting point is a crucial indicator of purity.

Methodology:

  • A small, dry sample of the crystalline solid is packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in a calibrated melting point apparatus.

  • The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

  • The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting range.

MeltingPointWorkflow cluster_prep Sample Preparation cluster_analysis Analysis A Dry Crystalline Sample B Pack into Capillary Tube (2-3 mm) A->B C Place in Melting Point Apparatus B->C D Heat Slowly (1-2 °C/min) C->D E Record Melting Range D->E

Caption: Workflow for Melting Point Determination.

4.2. Solubility Assessment

A systematic approach is used to determine the solubility profile.

Methodology:

  • Water: Add approximately 10-20 mg of the compound to 1 mL of deionized water in a test tube. Agitate and observe for dissolution. Note any reaction (e.g., gas evolution), which would indicate hydrolysis.

  • Organic Solvents: Repeat the process with a range of organic solvents of varying polarity, such as hexane, toluene, dichloromethane, ethyl acetate, and acetone.

  • Record observations as soluble, partially soluble, or insoluble.

SolubilityTest Start Start with 2,5-Dichloropyridine-3-sulfonyl chloride Water Test in Water Start->Water Organic Test in Organic Solvents Start->Organic Result_Water Observe for Dissolution & Reaction (Hydrolysis) Water->Result_Water Result_Organic Observe for Dissolution Organic->Result_Organic

Caption: Solubility Testing Flowchart.

Section 5: Reactivity, Stability, and Safe Handling

The sulfonyl chloride functional group is highly reactive, which is a key aspect of its utility in synthesis but also necessitates careful handling.

5.1. Reactivity Profile
  • Hydrolysis: 2,5-Dichloropyridine-3-sulfonyl chloride is expected to be highly susceptible to hydrolysis.[5][6][7] Contact with water or moist air will lead to its rapid decomposition into the corresponding sulfonic acid and hydrochloric acid. This reaction is generally irreversible and renders the reagent inactive for its intended purpose.

  • Nucleophilic Substitution: The primary utility of sulfonyl chlorides is their reaction with nucleophiles. They readily react with primary and secondary amines to form stable sulfonamides, a cornerstone reaction in medicinal chemistry.[10][11] They also react with alcohols to form sulfonate esters and with other nucleophiles.

  • Thermal Stability: Sulfonyl chlorides can be thermally unstable.[4] Heating, especially during distillation, can lead to decomposition, often through the extrusion of sulfur dioxide.[12] Purification by distillation should be conducted under high vacuum and at the lowest possible temperature.

5.2. Safe Handling and Storage

Given its reactivity, stringent handling and storage protocols are mandatory.

  • Handling:

    • Always handle 2,5-Dichloropyridine-3-sulfonyl chloride in a well-ventilated fume hood.

    • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

    • Avoid inhalation of dust or vapors.

    • Prevent contact with skin and eyes. It is expected to be corrosive and cause severe burns.

    • Keep away from water and all sources of moisture. Use dry glassware and solvents.

  • Storage:

    • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

    • Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent degradation from atmospheric moisture.

    • Keep away from incompatible materials such as water, bases, and strong oxidizing agents.

Section 6: Applications in Research and Development

The structural motifs present in 2,5-Dichloropyridine-3-sulfonyl chloride make it a valuable building block in several areas of chemical research.

  • Medicinal Chemistry: As a precursor to sulfonamides, this compound is of significant interest in drug discovery. The sulfonamide functional group is a key component of many therapeutic agents. The dichloropyridine core can be further functionalized to modulate the pharmacological properties of the final molecule. For example, related dichloropyridines are used in the synthesis of inhibitors for enzymes like ERK protein kinase.[13]

  • Agrochemicals: Pyridine-based compounds are widely used in the agrochemical industry.[14] The reactivity of the sulfonyl chloride group allows for the synthesis of novel pesticides and herbicides.

  • Materials Science: The ability to introduce the 2,5-dichloropyridyl-3-sulfonyl group into polymers or other materials can be used to modify their properties.

Conclusion

2,5-Dichloropyridine-3-sulfonyl chloride represents a potentially valuable, yet under-characterized, reagent for synthetic chemists. While a complete, experimentally verified set of physical properties is not currently available, a comprehensive understanding of its expected behavior can be formulated through the careful analysis of its structural analogues. This guide has provided a framework for this understanding, from predicted physicochemical properties and spectroscopic signatures to detailed experimental protocols for their determination. By adhering to the principles of safe handling and being mindful of the compound's inherent reactivity, researchers can effectively unlock the synthetic potential of this versatile building block.

References
  • Method for detecting content of pyridine-3-sulfonyl chloride. (URL not available)
  • CN109721529B - Simple preparation method of 2, 5-dichloropyridine - Google P
  • Buy 5-Chloropyridine-3-sulfonyl chloride (EVT-1753203) | 1060802-18-7 - EvitaChem. (URL not available)
  • Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride - Eureka. (URL not available)
  • CN104529880A - Synthesis method of 2,3-dichloropyridine - Google P
  • EP0591624B1 - Process for the preparation of pure 2,5-dichloropyridine and the isolation of 2,3-dichloropyridine which is formed as a by-product - Google P
  • WO2016204096A1 - Pyridine-3-sulfonyl chloride production method - Google P
  • JP6165374B1 - Method for producing pyridine-3-sulfonyl chloride - Google P
  • 2963019 METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE - WIPO Patentscope. ([Link])

  • CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google P
  • Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate - DSpace@MIT. ([Link])

  • A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES - Compound Interest. ([Link])

  • Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines. (URL not available)
  • Sample prepar
  • SOME REACTIONS OF PYRIDINE-3-SULFONYL CHLORIDE: Phosphorus and Sulfur and the Related Elements - Taylor & Francis. ([Link])

  • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ResearchGate. ([Link])

  • CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID. - YouTube. (https://www.youtube.
  • Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. ([Link])

  • 6.6: ¹H NMR Spectra and Interpretation (Part I) - Chemistry LibreTexts. ([Link])

  • Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of .alpha.-phenylalkanesulfonyl chlorides proceeding v. (URL not available)
  • 5,6-dichloropyridine-3-sulfonyl Chloride | C5H2Cl3NO2S | CID 4736911 - PubChem. ([Link])

  • A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. (URL not available)
  • PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR)
  • 1H NMR: How Many Signals? - Master Organic Chemistry. ([Link])

  • Amine Reactions - Chemistry LibreTexts. ([Link])

  • NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. ([Link])

  • Synthesis of sulfonyl chloride substr
  • Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides - Canadian Science Publishing. ([Link])

  • IR Spectroscopy of Solids - Organic Chemistry at CU Boulder. ([Link])

  • An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC - NIH. ([Link])

  • Recent advances in synthesis of sulfonamides: A review - CHEMISTRY & BIOLOGY INTERFACE. (URL not available)
  • FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review - PubMed Central. ([Link])

  • H NMR Spectroscopy. (URL not available)
  • 5-Chloropyridine-3-sulfonyl chloride | C5H3Cl2NO2S | CID 54594705 - PubChem. ([Link])

  • Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PubMed Central. ([Link])

  • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides | Organic Chemistry | ChemRxiv. ([Link])

Exploratory

Technical Whitepaper: Structural Elucidation and Quality Control of 2,5-Dichloropyridine-3-sulfonyl Chloride

Executive Summary 2,5-Dichloropyridine-3-sulfonyl chloride is a critical heterocyclic building block employed in the synthesis of sulfonamide-based pharmacophores. Its structural integrity is often compromised by two pri...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,5-Dichloropyridine-3-sulfonyl chloride is a critical heterocyclic building block employed in the synthesis of sulfonamide-based pharmacophores. Its structural integrity is often compromised by two primary factors: regioisomeric contamination (arising from non-selective chlorosulfonylation) and hydrolytic degradation (conversion to the sulfonic acid).

This technical guide provides a rigorous, self-validating framework for the structural elucidation and quality control of this compound. Unlike standard certificates of analysis, this protocol emphasizes the causality of spectral features, enabling researchers to distinguish the target molecule from its 5,6-dichloro or 2,3-dichloro isomers.

Part 1: Synthetic Context & Isomeric Challenges

To validate the structure, one must understand the origin of potential impurities. The synthesis typically involves the oxidative chlorination of 2,5-dichloro-3-pyridinethiol or the chlorosulfonylation of 2,5-dichloropyridine.

  • Regioselectivity: The 2,5-dichloro substitution pattern directs electrophilic substitution (like sulfonation) to the C3 position due to the combined directing effects of the chlorine atoms and the ring nitrogen. However, forcing conditions can lead to substitution at C4 or rearrangement, necessitating rigorous NMR confirmation.

  • Reactivity Profile: The C3-sulfonyl chloride group is highly electrophilic. The adjacent C2-chlorine is activated for Nucleophilic Aromatic Substitution (

    
    ), making the molecule susceptible to side reactions if nucleophilic solvents (e.g., DMSO, MeOH) are used during analysis.
    

Part 2: Spectroscopic Strategy (The Core)

The following multi-modal analysis is required to confirm identity and purity.

Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and oxidation state.

  • Ionization: ESI (Positive mode) is often unsuitable for direct analysis due to rapid hydrolysis. EI (Electron Impact) or APCI in dry solvents is preferred.

  • Isotope Pattern Analysis (Critical):

    • The molecule contains two Chlorine atoms (

      
      ).
      
    • Signature: A distinct triplet-like cluster with relative intensities of 9:6:1 (M, M+2, M+4).

    • Sulfur Contribution: The presence of Sulfur adds a subtle M+2 contribution (

      
      , ~4.4%), slightly elevating the M+2 peak height.
      
  • Fragmentation:

    • Loss of

      
       (64 Da):  A characteristic rearrangement in heteroaryl sulfonyl chlorides, often promoted by ortho-chlorine substituents [1].[1]
      
    • Loss of Cl (35/37 Da): Radical cleavage of the sulfonyl-Cl bond.

Nuclear Magnetic Resonance ( & NMR)

Objective: Definitive regioisomer assignment. Solvent:


 (Strictly anhydrous). Avoid DMSO-d6 to prevent 

or hydrolysis.
Predicted Spectral Signatures

The pyridine ring has two remaining protons: H4 and H6 . They are meta to each other.

NucleusPositionPredicted Shift (

, ppm)
MultiplicityCoupling Constant (

)
Mechanistic Rationale

H6 8.40 – 8.60Doublet (

)

Hz
Deshielded by adjacent Ring Nitrogen (

-position).

H4 8.10 – 8.30Doublet (

)

Hz
Deshielded by ortho-

and ortho-Cl, but less than

-N.

C3 ~138 - 142Quaternary-Ipso to sulfonyl group.

C2/C5 ~148 - 152Quaternary-Ipso to Chlorine.

Differentiation Logic:

  • If the sulfonyl group were at C4 (isomer), the protons would be at C3 and C6 (para to each other). The coupling constant would be zero (

    
     Hz), appearing as two singlets.
    
  • Observation of a ~2.2 Hz coupling confirms the meta-relationship (3-sulfonyl or 4-sulfonyl with protons at 2,6... but 2 is blocked). Therefore, the meta-coupling confirms the 2,5-substitution pattern is intact and the protons are at 4 and 6.

Infrared Spectroscopy (FT-IR)

Objective: Functional group verification.

  • Sulfonyl Chloride Stretches: Look for strong bands at 1375–1390 cm⁻¹ (asymmetric

    
    ) and 1170–1190 cm⁻¹  (symmetric 
    
    
    
    ).
  • Absence of OH: A broad band at 3200-3500 cm⁻¹ indicates hydrolysis to sulfonic acid.

Part 3: Experimental Protocols

Workflow Visualization

The following diagram outlines the logical flow for structural confirmation.

StructureElucidation start Unknown Sample (White/Pale Yellow Solid) decision Solubility Check (CDCl3) start->decision ms Mass Spec (EI/APCI) Check Isotope Pattern (9:6:1) decision->ms Soluble result_bad REJECT Isomer or Hydrolyzed decision->result_bad Insoluble (Acid) nmr 1H NMR (CDCl3) Check Coupling (J ~ 2.2 Hz) ms->nmr Pattern Matches ms->result_bad Wrong Mass deriv Derivatization (w/ Morpholine) nmr->deriv For HPLC Purity result_ok CONFIRMED 2,5-Dichloro-3-sulfonyl Cl nmr->result_ok 2 Doublets seen nmr->result_bad Singlets (Para) deriv->result_ok

Figure 1: Decision tree for the structural validation of pyridine sulfonyl chlorides.

Protocol: Derivatization for Purity Assessment (HPLC)

Direct HPLC analysis of sulfonyl chlorides is unreliable due to on-column hydrolysis. This protocol converts the unstable chloride into a stable sulfonamide.

Reagents:

  • Analyte: 2,5-Dichloropyridine-3-sulfonyl chloride (~20 mg)

  • Reagent: Morpholine (1.2 eq) or Benzylamine (1.2 eq)

  • Base: Triethylamine (2.0 eq)

  • Solvent: Dichloromethane (DCM, anhydrous)

Step-by-Step:

  • Dissolution: Dissolve 20 mg of the sample in 2 mL of dry DCM in a 4 mL vial.

  • Addition: Add Triethylamine (20 µL), followed by Morpholine (10 µL). Exotherm expected.

  • Reaction: Vortex for 30 seconds. Let stand at room temperature for 10 minutes.

  • Quench: Add 1 mL of 1M HCl (aq) to remove excess amine and salts.

  • Extraction: Remove the aqueous top layer. Dry the organic layer over

    
    .
    
  • Analysis: Dilute the organic layer 1:10 with Acetonitrile and inject into HPLC-UV/MS.

Why this works: The resulting 4-(2,5-dichloropyridin-3-yl)sulfonylmorpholine is chemically stable, UV-active, and provides a sharp peak for quantitative purity integration.

Part 4: Stability & Handling

  • Moisture Sensitivity: The C3-sulfonyl chloride is prone to hydrolysis, generating HCl and the corresponding sulfonic acid. The presence of HCl can autocatalyze further degradation.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

  • Visual Cues:

    • Pure: White to pale yellow crystalline solid.

    • Degraded: Sticky, oil-like residue or distinct acrid smell of HCl.

References

  • Fragmentation of Aromatic Sulfonamides: Niwa, T., et al. "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO2 via rearrangement."[1] Rapid Communications in Mass Spectrometry, vol. 22, no. 16, 2008, pp. 2433-2442.

  • NMR Impurity Data: Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry."[2][3] Organic Process Research & Development, vol. 20, no. 3, 2016, pp. 661–667.

  • Synthesis of Pyridine Sulfonyl Chlorides: Kudo, N., et al. "Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides."[4] Organic Process Research & Development, vol. 13, no. 5, 2009, pp. 1000–1004.

Sources

Foundational

Technical Guide: 1H NMR Characterization of 2,5-Dichloropyridine-3-sulfonyl chloride

The following guide is structured as an advanced technical resource for analytical chemists and medicinal chemistry teams. It prioritizes data integrity, experimental rigor, and the specific challenges associated with su...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as an advanced technical resource for analytical chemists and medicinal chemistry teams. It prioritizes data integrity, experimental rigor, and the specific challenges associated with sulfonyl chloride characterization.

Executive Summary & Strategic Context

2,5-Dichloropyridine-3-sulfonyl chloride is a high-value heterocyclic scaffold, primarily utilized in the synthesis of sulfonamide-based bioactives (e.g., enzyme inhibitors, GPCR ligands). Its structural integrity is critical; however, the electrophilic nature of the sulfonyl chloride moiety makes it highly susceptible to hydrolysis, leading to the formation of the corresponding sulfonic acid.

This guide provides a definitive protocol for the 1H NMR characterization of this compound. Unlike stable organic standards, this analyte requires specific handling to prevent in-tube degradation, which can lead to false spectral assignments.

Key Technical Takeaways:

  • Spectral Signature: Two distinct aromatic doublets exhibiting meta-coupling (

    
    ).
    
  • Critical Failure Mode: Hydrolysis in wet DMSO-d6, appearing as a chemical shift drift and line broadening.

  • Solvent Recommendation: Anhydrous CDCl

    
     (Chloroform-d) is the mandatory standard for stability.
    

Structural Analysis & Theoretical Prediction

To accurately interpret the spectrum, we must deconstruct the electronic environment of the two aromatic protons, H4 and H6 .

Electronic Environment
  • The Pyridine Core: Naturally electron-deficient, shifting protons downfield relative to benzene.

  • C3-Sulfonyl Chloride (

    
    ):  A potent electron-withdrawing group (EWG). It exerts a strong deshielding effect, particularly on the ortho position (H4).
    
  • C2 & C5-Chlorines: Inductively electron-withdrawing but capable of weak resonance donation. The C2-Cl steric bulk forces the

    
     group out of planarity, potentially influencing anisotropy.
    
Predicted Chemical Shifts & Multiplicity

Based on substituent chemical shift increments (SCS) for pyridine derivatives:

ProtonPositionElectronic InfluencesPredicted Shift (

)
MultiplicityCoupling (

)
H6

to Nitrogen
Adjacent to electronegative N; Ortho to Cl(5).8.60 -- 8.75 ppm Doublet (d)

Hz
H4

to Nitrogen
Ortho to

(Strong EWG); Ortho to Cl(5).
8.40 -- 8.55 ppm Doublet (d)

Hz

Note: While H6 is typically the most deshielded due to the nitrogen anisotropy, the strong EWG nature of the sulfonyl group at C3 pushes H4 significantly downfield, causing these two signals to appear in a narrow window (8.4–8.8 ppm).

Experimental Protocol (The "Trustworthiness" Pillar)

The most common error in characterizing sulfonyl chlorides is the use of "wet" solvents, which converts the analyte into 2,5-dichloropyridine-3-sulfonic acid during acquisition.

Solvent Selection Strategy
  • Avoid DMSO-d6: DMSO is hygroscopic.[1] Even trace water will hydrolyze the sulfonyl chloride rapidly, liberating HCl and shifting peaks upfield.

  • Select CDCl

    
    :  Use high-quality, anhydrous Chloroform-d.
    
  • Pre-treatment: Store CDCl

    
     over activated 4Å molecular sieves for at least 24 hours prior to use.
    
Sample Preparation Workflow
  • Glassware: Oven-dry the NMR tube and cap for 1 hour at 110°C. Allow to cool in a desiccator.

  • Massing: Weigh ~10-15 mg of the solid analyte.

  • Dissolution: Add 0.6 mL of anhydrous CDCl

    
     .
    
  • Filtration (Optional): If the sample is cloudy (indicating hydrolysis products), filter through a small plug of glass wool directly into the NMR tube.

  • Acquisition: Run the spectrum immediately. Do not let the sample sit overnight.

Acquisition Parameters (400 MHz+)
  • Pulse Sequence: Standard 1H (zg30).

  • Relaxation Delay (D1): Set to

    
     seconds to ensure full relaxation of the isolated aromatic protons for accurate integration.
    
  • Scans (NS): 16 or 32 scans are sufficient for >10 mg sample.

  • Temperature: 298 K.[2]

Spectral Interpretation & Logic Flow

The Decision Matrix

The following Graphviz diagram illustrates the logical flow for assigning the spectrum and validating sample integrity.

NMR_Logic_Flow Start Acquire 1H NMR Spectrum (CDCl3) Region_Check Check Aromatic Region (8.0 - 9.0 ppm) Start->Region_Check Count_Signals Count Signals Region_Check->Count_Signals Two_Doublets Two Doublets (J ~ 2.5 Hz) Found? Count_Signals->Two_Doublets Yes One_Singlet Single Broad Peak? Count_Signals->One_Singlet No Shift_Check Check Chemical Shift Two_Doublets->Shift_Check Impurity REJECT: Synthesis Failure One_Singlet->Impurity Likely degradation or wrong structure Valid VALIDATED STRUCTURE 2,5-Dichloropyridine-3-sulfonyl chloride Shift_Check->Valid 8.4 - 8.8 ppm (Intact Sulfonyl Chloride) Hydrolysis REJECT: Hydrolysis Detected (Resample in dry solvent) Shift_Check->Hydrolysis < 8.3 ppm or Broad (Sulfonic Acid / Impurity)

Caption: Logical workflow for validating the structural integrity of 2,5-Dichloropyridine-3-sulfonyl chloride via 1H NMR.

Detailed Assignment

In the aromatic region (8.0 – 9.0 ppm), you will observe:

  • Signal A (

    
     ppm, d, 
    
    
    
    Hz):
    Assigned to H6 .
    • Reasoning: This proton is adjacent to the pyridine nitrogen. The paramagnetic anisotropy of the nitrogen lone pair typically renders the

      
      -proton the most deshielded signal in the spectrum.
      
  • Signal B (

    
     ppm, d, 
    
    
    
    Hz):
    Assigned to H4 .
    • Reasoning: This proton is adjacent to the sulfonyl chloride group. While highly deshielded, it generally appears slightly upfield of the

      
      -nitrogen proton in this specific substitution pattern.
      
  • Coupling (

    
    ):  The observed splitting is a "meta-coupling" across the ring nitrogen/carbon framework. The absence of ortho-protons (positions 2 and 5 are chlorinated) precludes large couplings (
    
    
    
    Hz).
Impurity Profiling (The "Red Flags")
  • Broad Singlet (~9-11 ppm): Indicates

    
     (sulfonic acid proton) from hydrolysis.
    
  • Shift Drift: If the aromatic doublets appear upfield (e.g., 8.1 - 8.3 ppm), the sulfonyl chloride has likely hydrolyzed to the sulfonic acid or sulfonate salt.

  • Solvent Peak: In CDCl

    
    , look for the residual CHCl
    
    
    
    singlet at 7.26 ppm. If using DMSO-d6 (not recommended), the residual peak is at 2.50 ppm and H2O is often visible at 3.33 ppm.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[3] (Authoritative text on substituent chemical shift effects).

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for pyridine substituent increments).
  • Fulmer, G. R., et al. (2010).[2] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179.

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for sulfonyl chloride hydrolysis).
  • Reich, H. J. (2023). Hans Reich's Collection of NMR Data. University of Wisconsin-Madison.

Sources

Exploratory

Technical Guide: IR Spectroscopy of 2,5-Dichloropyridine-3-sulfonyl chloride

This guide is structured as a high-level technical whitepaper designed for analytical scientists and process chemists. It synthesizes theoretical vibrational spectroscopy with practical, field-proven methodologies for ha...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical whitepaper designed for analytical scientists and process chemists. It synthesizes theoretical vibrational spectroscopy with practical, field-proven methodologies for handling sensitive sulfonyl chloride derivatives.

Executive Summary

2,5-Dichloropyridine-3-sulfonyl chloride (CAS: 1060802-18-7) is a critical heterocyclic building block, notably utilized in the synthesis of potassium-competitive acid blockers (P-CABs) like Vonoprazan. Its structural integrity is defined by three distinct moieties: an electron-deficient pyridine ring, halogen substituents (Cl), and a reactive sulfonyl chloride group (


).

Accurate Infrared (IR) characterization is essential not merely for identification but for assessing hydrolytic stability. This guide provides a predictive spectral analysis based on fragment theory and analogous pyridine-sulfonyl systems, establishing a robust framework for Quality Control (QC) and impurity profiling.

Molecular Structure & Vibrational Theory[1][2]

The vibrational signature of 2,5-Dichloropyridine-3-sulfonyl chloride is governed by the interplay between the aromatic pyridine core and the strongly electron-withdrawing sulfonyl and chlorine substituents.

Structural Components[3][4][5][6]
  • Pyridine Core: The nitrogen atom in the ring induces a dipole, making ring breathing and stretching modes IR active and intense.

  • Sulfonyl Chloride (

    
    ):  This group dominates the mid-IR spectrum with two intense bands (asymmetric and symmetric stretching). It is the primary site of instability (hydrolysis).
    
  • Chlorine Substituents (C-Cl): Heavy atoms at positions 2 and 5 dampen ring vibrations and introduce low-frequency stretching bands (

    
    ).
    

Experimental Methodology

Critical Advisory: Sulfonyl chlorides are moisture-sensitive. Hydrolysis yields 2,5-dichloropyridine-3-sulfonic acid, which exhibits a distinct spectral profile (broad


 bands).
Sample Preparation Protocols
MethodSuitabilityProtocol Notes
ATR (Attenuated Total Reflectance) Recommended Diamond or ZnSe crystal. Requires minimal sample prep, reducing moisture exposure time. Ensure rapid acquisition.
KBr Pellet AlternativeHigh Risk. KBr is hygroscopic. Must use oven-dried KBr and press under vacuum. Hydrolysis artifacts are common.
Nujol Mull LegacyEffective for protecting sample from air, but Nujol C-H bands (2900-2850

) interfere with aromatic C-H observation.
Instrument Parameters
  • Resolution:

    
     (Standard) or 
    
    
    
    (High Res for fingerprinting).
  • Scans: 16–32 (ATR); 64 (Transmission).

  • Detector: DTGS (Standard) or MCT (High Sensitivity).

  • Purge: Dry nitrogen purge is mandatory to eliminate atmospheric water vapor interference in the

    
     region.
    
Workflow Visualization

SamplePrep Start Sample Receipt Check Hygroscopicity Check Start->Check ATR ATR Method (Diamond) Check->ATR Preferred KBr KBr Method Check->KBr If ATR unavailable Acquire Acquire Spectrum (N2 Purge) ATR->Acquire Dry Dry KBr (110°C, 2h) KBr->Dry Mandatory Step Dry->Acquire QC QC Evaluation Acquire->QC

Figure 1: Decision matrix for sample preparation to minimize hydrolysis artifacts.

Spectral Analysis & Band Assignment

The following assignments are derived from group frequency theory and comparative analysis of 2-chloropyridine and benzenesulfonyl chloride derivatives.

High-Frequency Region ( )
  • 
     (Weak):  Aromatic 
    
    
    
    stretching.[1] The high electronegativity of the ring (due to N and Cl) typically shifts these bands to the higher end of the range (
    
    
    ).
  • Absence of Bands: A clean spectrum should show no significant absorption between

    
    .
    
    • QC Flag: Broad absorption here indicates

      
       from hydrolysis (sulfonic acid) or wet solvent.
      
Functional Group Region ( )

This is the diagnostic region for the sulfonyl chloride moiety.

Frequency (

)
IntensityAssignmentMechanistic Insight
1580 - 1560 Med-Strong

/

Characteristic pyridine ring skeletal vibrations. The 2,5-dichloro substitution may cause splitting.
1450 - 1430 MediumRing DeformationPyridine ring breathing modes coupled with in-plane C-H bending.
1385 - 1375 Very Strong

Primary ID Peak. Asymmetric sulfonyl stretch. Highly sensitive to the electron-withdrawing nature of the pyridine ring.
1195 - 1175 Very Strong

Secondary ID Peak. Symmetric sulfonyl stretch. Often sharper than the asymmetric band.
1100 - 1080 Medium

In-plane C-Cl stretch. Often mixed with ring vibrations.
Fingerprint Region ( )
  • 
    :  C-H out-of-plane (OOP) bending. The specific pattern depends on the substitution (2,3,5-substitution pattern).
    
  • 
    : 
    
    
    
    stretching (out-of-plane) and Ring deformation.
  • 
    : 
    
    
    
    Stretch. This band is unique to the sulfonyl chloride and disappears upon hydrolysis.

Quality Control & Impurity Profiling

The primary degradation pathway is the hydrolysis of the sulfonyl chloride to the sulfonic acid.

Reaction:



QC Decision Tree

Use the following logic to validate material quality.

QCDecision Spectrum Analyze Spectrum CheckOH Check 3600-3200 cm⁻¹ Spectrum->CheckOH Clean Baseline Flat? CheckOH->Clean Region Analysis CheckSO2 Check 1380 & 1180 cm⁻¹ Clean->CheckSO2 Yes (No OH) FailHydro FAIL: Hydrolysis Detected (Sulfonic Acid) Clean->FailHydro No (Broad Band) Pass PASS: Pure Material CheckSO2->Pass Sharp, Strong Bands FailSyn FAIL: Synthesis Impurity (Check Precursors) CheckSO2->FailSyn Weak/Shifted Bands

Figure 2: Spectral interpretation logic for Quality Control.

Diagnostic Shifts
  • Hydrolysis Indicator: Appearance of a broad band at

    
     (O-H) and a shift of the S=O bands to lower frequencies (sulfonate formation).
    
  • Synthesis Impurity: Presence of bands at

    
     (sharp doublet) indicates unreacted amine precursor (if synthesized via diazonium route).
    

References

  • PubChem. 5-Chloropyridine-3-sulfonyl chloride Compound Summary. National Library of Medicine. Available at: [Link]

  • NIST Chemistry WebBook. 2-Thiophenesulfonyl chloride IR Spectrum.[2] (Analogous sulfonyl chloride data). Available at: [Link]

  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard reference for group frequencies).

Sources

Foundational

Stability Profile &amp; Handling of 2,5-Dichloropyridine-3-sulfonyl Chloride

Technical Guide for Drug Development & Process Chemistry Part 1: The Stability Paradox 2,5-Dichloropyridine-3-sulfonyl chloride is a high-value heterocyclic building block, widely utilized in the synthesis of sulfonamide...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for Drug Development & Process Chemistry

Part 1: The Stability Paradox

2,5-Dichloropyridine-3-sulfonyl chloride is a high-value heterocyclic building block, widely utilized in the synthesis of sulfonamide-based pharmaceuticals (e.g., proton pump inhibitors like Vonoprazan). However, its utility is counterbalanced by its inherent thermodynamic instability.

Unlike benzenesulfonyl chlorides, which possess reasonable bench stability, pyridine-based sulfonyl chlorides suffer from a "dual-threat" of degradation:

  • High Electrophilicity: The electron-deficient pyridine ring, further activated by two chlorine substituents, renders the sulfonyl sulfur atom exceptionally prone to nucleophilic attack (hydrolysis/alcoholysis).

  • Autocatalytic Potential: While the 2,5-dichloro substitution attenuates the basicity of the pyridine nitrogen, trace amounts of free acid (HCl) generated during initial hydrolysis can protonate the ring or act as a catalyst, accelerating decomposition.

Core Directive: Treat this compound as a "ticking clock" in solution. Stability is not a static property but a function of solvent dryness, temperature, and buffering.

Part 2: Mechanisms of Degradation

Understanding the degradation pathways is essential for selecting appropriate solvents and quenching protocols.

Hydrolysis (Primary Pathway)

In the presence of water (even atmospheric moisture), the compound undergoes rapid hydrolysis to 2,5-dichloropyridine-3-sulfonic acid and hydrochloric acid. The chlorine atoms at positions 2 and 5 exert a strong inductive effect (-I), pulling electron density from the ring and making the sulfonyl group (


) highly electrophilic.
Mechanism Visualization

The following diagram illustrates the nucleophilic attack and the subsequent breakdown.

HydrolysisMechanism Substrate 2,5-Dichloropyridine- 3-sulfonyl chloride Transition Tetrahedral Intermediate Substrate->Transition + H2O Water H2O (Nucleophile) Water->Transition Product 2,5-Dichloropyridine- 3-sulfonic acid Transition->Product - HCl Byproduct HCl Transition->Byproduct

Caption: Nucleophilic hydrolysis pathway. The electron-poor pyridine ring accelerates the initial water attack.

SO2 Extrusion (Secondary Pathway)

While less common for


-isomers (3-position) compared to 

-isomers (2-position), thermal stress can induce desulfonylation, releasing

and generating 2,3,5-trichloropyridine. This is relevant only at elevated temperatures (>60°C).

Part 3: Solvent Compatibility Matrix

The choice of solvent is the single most critical factor in maintaining solution stability.

Solvent ClassRecommendationRationale
Chlorinated (DCM, CHCl3)Preferred Inert, dissolves the compound well. Must be dried over molecular sieves.
Ethers (THF, 2-MeTHF)Caution Good solubility, but hygroscopic. Peroxides or wet THF will cause rapid degradation. Use anhydrous/inhibitor-free.
Aromatic (Toluene, Chlorobenzene)Good Excellent for heating if required. Low water miscibility protects the solute.[1]
Polar Aprotic (DMF, DMSO)AVOID often contain trace water; DMSO can react violently or oxidize the substrate.
Alcohols (MeOH, EtOH)FORBIDDEN Rapid alcoholysis to sulfonate esters.
Water/Aqueous Buffers FORBIDDEN Immediate hydrolysis.[2]

Part 4: Experimental Validation Protocols

Do not rely on vendor data. Validate the stability of your specific lot under your specific process conditions using the following self-validating protocols.

Protocol A: Kinetic Stability via qNMR (The "Gold Standard")

This method allows you to observe the disappearance of the starting material and the appearance of the sulfonic acid without quenching artifacts.

Reagents:

  • Anhydrous

    
     or 
    
    
    
    (stored over 4Å sieves).
  • Internal Standard: 1,3,5-Trimethoxybenzene (inert and distinct shifts).

Workflow:

  • Preparation: Dissolve 10 mg of 2,5-Dichloropyridine-3-sulfonyl chloride and 5 mg of internal standard in 0.6 mL of solvent.

  • T0 Scan: Immediately acquire a

    
     NMR spectrum. Integrate the diagnostic peak (e.g., pyridine proton at C4/C6) relative to the internal standard.
    
  • Stress Test: Add 5

    
     of 
    
    
    
    to simulate wet solvent conditions (optional, for worst-case modeling).
  • Monitoring: Acquire spectra at t = 1h, 4h, 12h, and 24h.

  • Calculation: Plot

    
     vs. time to determine the pseudo-first-order rate constant (
    
    
    
    ).
Protocol B: HPLC Degradation Assay

Use this for routine QC or when NMR is unavailable. Crucial: You must quench the reaction immediately to "freeze" the ratio of chloride to acid.

Quench Solution: 1.0 M Dimethylamine in THF (converts remaining sulfonyl chloride to the stable dimethyl-sulfonamide).

Workflow Visualization:

HPLC_Protocol Start Sample Solution (Solvent + Analyte) Aliquot Take 50 µL Aliquot at time t Start->Aliquot Quench Add to 500 µL Dimethylamine/THF Aliquot->Quench Reaction In-situ Derivatization (R-SO2Cl -> R-SO2NMe2) Quench->Reaction Analyze HPLC Analysis (Monitor Sulfonamide vs Sulfonic Acid) Reaction->Analyze

Caption: Quench-based HPLC workflow to prevent hydrolysis during analysis.

Part 5: Handling & Storage Directives

Storage Conditions
  • Temperature: Store at -20°C (long term) or 2-8°C (active use).

  • Atmosphere: Strictly under Argon or Nitrogen.

  • Container: Glass vials with Teflon-lined caps. Parafilm is insufficient; use electrical tape or heat-shrink seals for long-term storage.

Reaction Setup
  • Glassware: Oven-dried (>120°C) for at least 4 hours.

  • Addition: Add the sulfonyl chloride as a solid or a freshly prepared solution to the amine/nucleophile. Never add the nucleophile to the sulfonyl chloride solution if the nucleophile contains water (e.g., aqueous amines).

  • Order of Addition: If using a biphasic system (Schotten-Baumann), keep the temperature <0°C to outcompete hydrolysis.

References

  • Jubilant Ingrevia. (n.d.). 2,3-Dichloropyridine Safety Data Sheet. Retrieved from 3

  • Ningbo Inno Pharmchem. (n.d.).[2] Understanding Pyridine-3-sulfonyl Chloride: A Deep Dive into its Properties and Applications. Retrieved from 2

  • Gnedin, B. G., et al. (1988).[4] Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry USSR. Retrieved from 4[4]

  • Grygorenko, O. O., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Retrieved from 5

  • Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from 6

Sources

Exploratory

An In-Depth Technical Guide to the Synthetic Utility of 2,5-Dichloropyridine

Introduction: The Strategic Importance of 2,5-Dichloropyridine in Modern Synthesis 2,5-Dichloropyridine is a halogenated heterocyclic compound that serves as a cornerstone building block in contemporary organic synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of 2,5-Dichloropyridine in Modern Synthesis

2,5-Dichloropyridine is a halogenated heterocyclic compound that serves as a cornerstone building block in contemporary organic synthesis.[1] Its value stems from the differential reactivity of the two chlorine atoms located at the C2 and C5 positions of the electron-deficient pyridine ring.[1] This distinct electronic environment allows for highly selective and sequential functionalization through a variety of synthetic transformations, most notably palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions.[1] This versatility renders it an indispensable intermediate in the synthesis of a broad spectrum of high-value molecules, particularly within the pharmaceutical and agrochemical industries.[1][2] For instance, derivatives of 2,5-dichloropyridine are integral to the synthesis of antagonists for the Hdm2-p53 protein-protein interaction, a key target in cancer therapy, and inhibitors of ERK protein kinase.[1][3] This guide provides a comprehensive technical overview of the primary synthetic routes starting from 2,5-dichloropyridine, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

Core Synthetic Transformations: A Mechanistic and Practical Overview

The synthetic utility of 2,5-dichloropyridine is primarily centered around three classes of reactions: palladium-catalyzed cross-coupling, nucleophilic aromatic substitution, and metallation-driven functionalization. The regioselectivity of these transformations is a critical consideration, dictated by the electronic and steric properties of the pyridine ring and fine-tuned by the choice of catalysts, ligands, and reaction conditions.[4]

Palladium-Catalyzed Cross-Coupling Reactions: Forging Carbon-Carbon and Carbon-Nitrogen Bonds

Palladium-catalyzed reactions are powerful tools for the selective functionalization of 2,5-dichloropyridine, enabling the formation of C-C and C-N bonds with high efficiency.[1]

The Suzuki-Miyaura coupling is a widely employed method for constructing biaryl and heteroaryl-aryl structures.[5] When applied to 2,5-dichloropyridine, the regiochemical outcome—substitution at C2 versus C5—is a key challenge that can be controlled by judicious selection of the catalytic system.[4]

Causality of Regioselectivity:

  • Electronic Effects: The C2 position is electronically activated by the adjacent nitrogen atom, making it inherently more susceptible to oxidative addition to the Pd(0) catalyst in many standard catalytic systems.

  • Ligand and Condition Control: Recent advancements have demonstrated that C5-selectivity is achievable. For example, employing ligand-free "Jeffery" conditions can unprecedentedly favor substitution at the C5 position.[4][6] This is thought to be due to the involvement of multinuclear palladium species or nanoparticles that alter the conventional reactivity pattern.[6]

Data Presentation: Comparison of Catalytic Systems for Suzuki-Miyaura Coupling

Catalyst SystemLigandBaseSolventTemp. (°C)ProductYield (%)C5:C2 SelectivityReference
Pd(OAc)₂ (2 mol%)None (Jeffery conditions)K₂CO₃NMP/H₂O1002-chloro-5-arylpyridineModestHigh C5[4][6]
PdCl₂(dppf)dppfK₂CO₃Dioxane/H₂O80-1102-aryl-5-chloropyridineGoodPredominantly C2[1][4]

Experimental Protocol: C5-Selective Suzuki-Miyaura Coupling (Jeffery Conditions)

This protocol outlines a general procedure for the C5-selective coupling of 2,5-dichloropyridine with an arylboronic acid.

Materials:

  • 2,5-Dichloropyridine (1.0 eq)

  • Arylboronic acid (1.1 eq)

  • Palladium(II) Acetate (Pd(OAc)₂, 2 mol%)

  • Potassium Carbonate (K₂CO₃, 2.0 eq)

  • N-Methyl-2-pyrrolidone (NMP)

  • Water

Procedure:

  • To a reaction vessel, add 2,5-dichloropyridine, the arylboronic acid, Pd(OAc)₂, and K₂CO₃.

  • Degas the vessel and backfill with an inert gas (e.g., Argon or Nitrogen).

  • Add the degassed NMP/water solvent system.

  • Heat the reaction mixture to 100 °C and stir until the reaction is complete, as monitored by TLC or GC-MS.

  • Cool the reaction mixture to room temperature and partition between an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Diagram: Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Oxidative Addition Pd(0)L2->Oxidative Addition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative Addition->Ar-Pd(II)-X(L2) Transmetalation Transmetalation Ar-Pd(II)-X(L2)->Transmetalation R-B(OR)2 Ar-Pd(II)-R(L2) Ar-Pd(II)-R(L2) Transmetalation->Ar-Pd(II)-R(L2) Reductive Elimination Reductive Elimination Ar-Pd(II)-R(L2)->Reductive Elimination Reductive Elimination->Pd(0)L2 Ar-R Product Reductive Elimination->Ar-R SNAr_Mechanism cluster_start Starting Material cluster_intermediate Meisenheimer Complex cluster_product Product Py Py-Cl MC [Py(Cl)(Nu)]⁻ Py->MC Nucleophilic Attack Nu Nu⁻ Prod Py-Nu MC->Prod Loss of Leaving Group LG Cl⁻

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of N-Substituted 2,5-Dichloropyridine-3-sulfonamides

Introduction: The Strategic Value of Pyridine Sulfonamides in Modern Chemistry The sulfonamide functional group is a cornerstone of medicinal chemistry, integral to the development of a vast array of therapeutic agents,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Pyridine Sulfonamides in Modern Chemistry

The sulfonamide functional group is a cornerstone of medicinal chemistry, integral to the development of a vast array of therapeutic agents, including antibacterial drugs, diuretics, and anti-inflammatory agents.[1][2][3] Its prevalence stems from its ability to act as a stable, non-classical bioisostere for carboxylic acids, engage in crucial hydrogen bonding interactions with biological targets, and impart favorable physicochemical properties such as increased water solubility and metabolic stability.[3]

Within this important class of compounds, those derived from 2,5-dichloropyridine-3-sulfonyl chloride represent a particularly valuable subclass for researchers in drug discovery and development. This reagent serves as a powerful building block, combining the proven utility of the sulfonamide linker with a versatile heterocyclic core. The reaction of 2,5-dichloropyridine-3-sulfonyl chloride with primary amines provides a direct route to novel N-substituted sulfonamides. The true synthetic power of this scaffold lies in the two chlorine atoms on the pyridine ring, which serve as reactive handles for subsequent, selective chemical modifications—most notably palladium-catalyzed cross-coupling reactions.[4] This allows for the rapid construction of diverse molecular libraries from a common intermediate, accelerating the hit-to-lead optimization process in drug discovery programs.

This document provides an in-depth guide to the synthesis of N-substituted 2,5-dichloropyridine-3-sulfonamides, detailing the underlying chemical principles, offering robust experimental protocols, and addressing common challenges to empower researchers to confidently and successfully employ this critical reaction.

I. Chemical Principles and Reaction Mechanism

The formation of a sulfonamide from a sulfonyl chloride and a primary amine is a classic example of nucleophilic acyl substitution at a sulfur center.[1][5] The reaction is generally efficient and high-yielding, driven by the high electrophilicity of the sulfur atom in the sulfonyl chloride.

Key Mechanistic Steps:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine (a nucleophile) attacks the highly electrophilic sulfur atom of the 2,5-dichloropyridine-3-sulfonyl chloride. The electron-withdrawing effects of the two oxygen atoms, the chloride, and the dichloropyridine ring itself render the sulfur atom electron-deficient and thus highly susceptible to attack.

  • Formation of a Tetrahedral Intermediate: This attack results in the formation of a transient, tetrahedral intermediate.

  • Elimination of the Leaving Group: The intermediate collapses, reforming the sulfur-oxygen double bonds and expelling the chloride ion, which is an excellent leaving group. This step forms a protonated sulfonamide.

  • Deprotonation: A base, typically a tertiary amine like triethylamine or pyridine, removes the proton from the nitrogen atom. This neutralization step is crucial as it quenches the hydrogen chloride (HCl) generated in the reaction, preventing it from protonating the starting amine and rendering it non-nucleophilic. This final step yields the neutral sulfonamide product and the hydrochloride salt of the base.

The overall reaction is typically irreversible and proceeds to completion, especially when an excess of the amine or a stoichiometric amount of a non-nucleophilic base is used.

Sulfonamide_Formation_Mechanism cluster_0 Step 1: Nucleophilic Attack cluster_1 Step 2: Elimination & Protonation cluster_2 Step 3: Deprotonation cluster_3 Final Products R_NH2 R-NH₂ (Primary Amine) Intermediate [Tetrahedral Intermediate]⁺ R_NH2->Intermediate + SulfonylCl 2,5-Dichloropyridine-3-SO₂Cl SulfonylCl->Intermediate + Base Base (e.g., Et₃N) Product N-R-2,5-Dichloropyridine-3-Sulfonamide BaseHCl Base·HCl HCl HCl ProtonatedProduct [Product-H]⁺ Intermediate->ProtonatedProduct Chloride Cl⁻ ProtonatedProduct->Product + Base Experimental_Workflow Setup 1. Setup Amine + Base + Anhydrous Solvent Under N₂ Atmosphere Cool 2. Cool to 0 °C Setup->Cool Add 3. Add Sulfonyl Chloride Solution (Dropwise) Cool->Add React 4. React at RT (Monitor by TLC) Add->React Quench 5. Quench with Water React->Quench Extract 6. Extract & Wash Quench->Extract Dry 7. Dry & Concentrate Extract->Dry Purify 8. Purify (Chromatography or Recrystallization) Dry->Purify Product Final Product Purify->Product

Sources

Application

Application Note: Accelerated Synthesis of 3-Sulfonamidopyridine Scaffolds via Microwave-Assisted Coupling with 2,5-Dichloropyridine-3-sulfonyl chloride

Abstract The sulfonamide functional group is a cornerstone in medicinal chemistry, yet its synthesis via traditional methods often involves prolonged reaction times and significant thermal energy input. This application...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The sulfonamide functional group is a cornerstone in medicinal chemistry, yet its synthesis via traditional methods often involves prolonged reaction times and significant thermal energy input. This application note presents a robust, high-speed protocol for the synthesis of a diverse library of 2,5-dichloro-3-sulfonamidopyridine derivatives utilizing 2,5-Dichloropyridine-3-sulfonyl chloride as a key building block. By leveraging the principles of Microwave-Assisted Organic Synthesis (MAOS), this methodology dramatically reduces reaction times from hours to mere minutes, while consistently delivering high yields and product purity. We provide a detailed, step-by-step protocol, an exploration of the underlying scientific principles, comprehensive safety guidelines, and a troubleshooting framework, designed to empower researchers in drug discovery and chemical development to accelerate their synthetic workflows.

Introduction: Overcoming Synthetic Bottlenecks in Drug Discovery

The sulfonamide moiety is a privileged scaffold found in a wide array of FDA-approved therapeutics, valued for its ability to act as a stable, non-hydrolyzable bioisostere of amides and for its unique hydrogen bonding capabilities.[1][2] The classical synthesis of sulfonamides—the reaction of a sulfonyl chloride with a primary or secondary amine—is a fundamental transformation in organic chemistry.[3] However, conventional thermal heating methods often require extended reaction times and high temperatures, which can lead to byproduct formation and limit the pace of lead optimization in drug discovery programs.[4]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology, circumventing the limitations of conventional heating.[5] Unlike surface-based heating from an oil bath, microwave irradiation engages in direct, volumetric heating of the reaction mixture through interaction with polar molecules.[4][6] This leads to rapid, uniform temperature elevation, resulting in dramatic reaction rate accelerations and often cleaner reaction profiles.[4][5] For pharmaceutical research, this translates to the ability to synthesize and screen compound libraries with unprecedented speed and efficiency.[7][8]

This guide details the application of MAOS to the synthesis of novel sulfonamides using 2,5-Dichloropyridine-3-sulfonyl chloride , a versatile heterocyclic building block for creating compounds with potential biological activity.

The Scientific Rationale: Why Microwave Synthesis Excels

The efficacy of MAOS is grounded in its unique heating mechanism, which differs fundamentally from conventional methods.

  • Mechanism of Microwave Heating: Microwave energy interacts with polar molecules in a reaction mixture, forcing them to align with the rapidly oscillating electric field.[9] This induced molecular rotation and friction generates heat directly and uniformly throughout the bulk of the solution, a process known as dipolar polarization.[6] Ionic species, if present, also contribute to heating via ionic conduction. This internal, volumetric heating eliminates the slow process of thermal conduction required in conventional heating and avoids superheated vessel walls, leading to more precise temperature control and fewer side reactions.[4]

  • Causality of Experimental Choices:

    • Solvent Selection: The choice of a polar solvent (e.g., DMF, NMP, Dioxane) is critical. These solvents possess a high dielectric loss tangent, allowing them to efficiently absorb microwave energy and transfer it to the reactants. The solvent's boiling point is also a key consideration, as microwave synthesis in sealed vessels can safely heat solvents far above their atmospheric boiling points, enabling access to kinetic regimes that are difficult to achieve conventionally.[10]

    • Reagent Stoichiometry: The protocol employs a slight excess of the amine and a base (e.g., triethylamine, DIPEA). The base is essential to neutralize the HCl generated during the reaction, driving the equilibrium towards the sulfonamide product.

Reagent Profile: 2,5-Dichloropyridine-3-sulfonyl chloride

This reagent is a highly reactive electrophile, ideal for constructing sulfonamide libraries. The electron-withdrawing nature of the pyridine ring and the two chlorine atoms enhances the electrophilicity of the sulfur center, promoting rapid reaction with nucleophilic amines.

PropertyValueReference
CAS Number 1208081-36-0[11][12]
Molecular Formula C₅H₂Cl₃NO₂S[11][12]
Molecular Weight 246.49 g/mol [11]
Purity Typically ≥95%[11]
Appearance SolidN/A
Storage Store at 2-8 °C under an inert atmosphere[12]

Experimental Protocol: Microwave-Assisted Sulfonamide Formation

This protocol provides a generalized procedure for the reaction of 2,5-Dichloropyridine-3-sulfonyl chloride with a range of primary and secondary amines.

Materials and Equipment
  • Reagents:

    • 2,5-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

    • Primary or Secondary Amine (1.1 - 1.2 eq)

    • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 - 2.0 eq)

    • Anhydrous polar solvent (e.g., N,N-Dimethylformamide (DMF), 1,4-Dioxane, or Acetonitrile (MeCN))

  • Equipment:

    • Microwave Synthesizer (e.g., CEM Discover, Biotage Initiator)

    • Microwave-safe reaction vials (2-5 mL or 10-20 mL) with sealed caps

    • Magnetic stir bars

    • Analytical balance

    • Syringes and needles

    • Rotary evaporator

    • Flash chromatography system or Preparative HPLC for purification

General Reaction Scheme

Caption: General reaction for microwave-assisted sulfonamide synthesis.

Step-by-Step Methodology
  • Reagent Preparation: In a clean, dry 2-5 mL microwave reaction vial containing a magnetic stir bar, add 2,5-Dichloropyridine-3-sulfonyl chloride (e.g., 0.1 mmol, 24.6 mg).

    • Rationale: Starting with the limiting reagent ensures accurate molar calculations. The vial must be dry as sulfonyl chlorides are moisture-sensitive.

  • Addition of Amine and Solvent: Add the appropriate amine (0.11 mmol, 1.1 eq). Using a syringe, add the anhydrous solvent (e.g., 1.5 mL of DMF) to dissolve the solids.

    • Rationale: A slight excess of the amine helps drive the reaction to completion. The solvent facilitates efficient and uniform heating in the microwave cavity.

  • Addition of Base: Add the base (e.g., DIPEA, 0.2 mmol, 2.0 eq) to the reaction mixture.

    • Rationale: The base scavenges the HCl byproduct. DIPEA is often preferred as its hydrochloride salt is typically more soluble in organic solvents, preventing precipitation that might interfere with stirring.

  • Vessel Sealing: Securely seal the vial with a cap. Ensure the septum is correctly seated to maintain pressure during the reaction.

  • Microwave Irradiation: Place the vial in the microwave synthesizer cavity. Set the reaction parameters as follows:

    • Temperature: 120 °C

    • Ramp Time: 2 minutes

    • Hold Time: 10 minutes

    • Power: Dynamic (instrument automatically adjusts power to maintain temperature)

    • Stirring: High

    • Rationale: These parameters provide a good starting point. 120 °C offers a significant rate acceleration. The hold time of 10 minutes is often sufficient for full conversion, a stark contrast to the hours typically needed for conventional heating.[13]

  • Post-Reaction Work-up: Once the reaction is complete, allow the vial to cool to room temperature (<50 °C) before opening. Transfer the reaction mixture to a round-bottom flask.

    • Rationale: Cooling is a critical safety step to prevent the violent release of pressure and solvent.

  • Isolation and Purification: Remove the solvent under reduced pressure (rotary evaporation). Redissolve the residue in a suitable organic solvent (e.g., Ethyl Acetate) and wash with water and brine to remove the base-HCl salt and any remaining DMF. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography or preparative HPLC.

    • Rationale: The aqueous work-up removes water-soluble impurities. Chromatographic purification is necessary to isolate the final compound with high purity, which is essential for biological testing.

Exemplary Results and Data

The following table summarizes typical results for the reaction with a diverse set of amines, demonstrating the protocol's broad applicability.

Amine SubstrateStructureTime (min)Temp (°C)Yield (%)
MorpholineCyclic Secondary1012095%
BenzylaminePrimary Aliphatic1012092%
AnilinePrimary Aromatic1514085%
PiperidineCyclic Secondary1012096%

Workflow and Troubleshooting

Experimental Workflow Diagram

G prep Reagent Preparation (Sulfonyl Chloride, Amine, Base, Solvent) load Load & Seal Microwave Vial prep->load irradiate Microwave Irradiation (Set Temp, Time, Power) load->irradiate cool Cool to Room Temp irradiate->cool workup Aqueous Work-up (Extraction & Washing) cool->workup purify Purification (Flash Chromatography) workup->purify analyze Characterization (LCMS, NMR) purify->analyze

Caption: Standard workflow for microwave-assisted sulfonamide synthesis.

Self-Validating Troubleshooting Guide
Potential IssueLikely Cause(s)Recommended Solution(s)
Low or No Conversion 1. Insufficient heating (temp/time). 2. Amine is poorly nucleophilic. 3. Reagent degradation (moisture).1. Increase hold time to 20 min or temperature to 140-150 °C. 2. Increase temperature and/or time. 3. Use fresh sulfonyl chloride and anhydrous solvent.
Multiple Products 1. Thermal degradation of starting material or product. 2. Potential for SNAr on the pyridine ring.1. Decrease reaction temperature. 2. Lower the temperature; the sulfonylation reaction is typically much faster than SNAr.
Low Isolated Yield 1. Product loss during work-up (e.g., product is water-soluble). 2. Incomplete reaction.1. Modify work-up; extract with a different organic solvent or avoid aqueous wash if possible. 2. Confirm reaction completion by TLC/LCMS before work-up.

Mandatory Safety Protocols

Handling sulfonyl chlorides and operating microwave reactors requires strict adherence to safety procedures.

  • Chemical Safety:

    • 2,5-Dichloropyridine-3-sulfonyl chloride is a sulfonyl chloride and should be treated as a corrosive and moisture-sensitive compound. It can cause severe skin burns and eye damage.[14][15]

    • Always handle this reagent in a certified chemical fume hood.

    • Wear appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a flame-resistant lab coat, and nitrile or neoprene gloves.[16]

    • Ensure all solvents are anhydrous to prevent hydrolysis of the sulfonyl chloride.

  • Microwave Reactor Safety:

    • Only use microwave reactors specifically designed for chemical synthesis.[17] Domestic microwave ovens are not safe for laboratory use.[16]

    • Never exceed the recommended volume or pressure limits for the reaction vessels.[18]

    • Inspect reaction vessels for cracks or defects before each use.[18]

    • Do not use metal objects (spatulas, stir bars with exposed metal) inside the microwave cavity.[19]

    • Always allow the reaction vessel to cool completely before attempting to open the cap to prevent sudden depressurization and solvent splashing.[20]

    • If working with flammable solvents, ensure the microwave reactor is properly ventilated and equipped with vapor sensors.[19]

Conclusion

The microwave-assisted synthesis protocol detailed herein provides a highly efficient, rapid, and reliable method for the synthesis of 2,5-dichloro-3-sulfonamidopyridine derivatives. By significantly reducing reaction times and improving yields, this approach allows research and development scientists to accelerate the design-make-test-analyze cycle that is central to modern drug discovery. The combination of speed, efficiency, and broad substrate scope makes MAOS an indispensable tool for the contemporary medicinal chemist.

References

  • De Luca, L., & Giacomelli, G. (2008). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. The Journal of Organic Chemistry, 73(10), 3967–3969. [Link]

  • Dionysiou, D. D., et al. (2011). Microwave Assisted Synthesis of Sodium Sulfonates Precursors of Sulfonyl Chlorides and Fluorides. Molecules, 16(5), 3747-3756. [Link]

  • Scribd. (n.d.). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly From Sulfonic Acids. [Link]

  • ResearchGate. (n.d.). Microwave-assisted synthesis of sulfonamides. [Link]

  • Bari, W., & Kumar, R. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 29(11), 2636. [Link]

  • European Pharmaceutical Contractor. (n.d.). Microwave-Assisted Synthesis in Drug Development. [Link]

  • Das, B., et al. (2014). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 4(6), 340-358. [Link]

  • DeBergh, J. R., Niljianskul, N., & Buchwald, S. L. (2013). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Journal of the American Chemical Society, 135(29), 10638–10641. [Link]

  • Leonelli, C., & Veronesi, P. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Accounts of Chemical Research, 54(13), 2827–2839. [Link]

  • De Luca, L., & Giacomelli, G. (2008). Supporting Information for An Easy Microwave-assisted Synthesis of Sulfonamides directly from Sulfonic Acids. University of Sassari. [Link]

  • Sharma, V., & Singh, P. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A, 2(2), 94-104. [Link]

  • Gul, H. I., et al. (2018). Microwave-assisted synthesis and bioevaluation of new sulfonamides. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1334-1341. [Link]

  • ResearchGate. (n.d.). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. [Link]

  • CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. [Link]

  • Kappe, C. O., & Dallinger, D. (2006). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery, 5(1), 51–63. [Link]

  • CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis. [Link]

  • NSTA. (2023). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. [Link]

  • Lead Sciences. (n.d.). 2,5-Dichloropyridine-3-sulfonyl chloride. [Link]

  • Arkivoc. (2010). Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines. [Link]

  • Scribd. (n.d.). Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. [Link]

  • Henary, M., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Advances, 10(25), 14687-14717. [Link]

  • Macmillan Group, Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

  • Angewandte Chemie. (2022). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

  • ETH Zurich. (n.d.). Microwave Reactor Safety. [Link]

  • IJNRD. (2023). Microwave Assisted Organic Synthesis: A Green Chemistry Approach. [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

  • University of Nottingham. (n.d.). Safe use of microwave ovens in laboratories. [Link]

Sources

Method

Technical Application Note: Regioselective Functionalization of 2,5-Dichloropyridine-3-sulfonyl chloride

Executive Summary This guide details the regioselective functionalization of 2,5-Dichloropyridine-3-sulfonyl chloride , a high-value scaffold in the synthesis of kinase inhibitors (e.g., MAPK/ERK pathways) and GPCR ligan...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the regioselective functionalization of 2,5-Dichloropyridine-3-sulfonyl chloride , a high-value scaffold in the synthesis of kinase inhibitors (e.g., MAPK/ERK pathways) and GPCR ligands. The molecule presents three distinct electrophilic sites: the sulfonyl chloride (C-3), the ortho-chloro (C-2), and the meta-chloro (C-5).

Successful utilization of this scaffold requires strict adherence to a specific reaction sequence defined by electronic activation hierarchies. This note provides validated protocols to achieve >95% regioselectivity , ensuring the sequential installation of nucleophiles without cross-reactivity or hydrolysis artifacts.

Reactivity Profile & Electronic Analysis

To design a robust synthetic route, one must understand the electronic "hotspots" of the molecule. The pyridine ring is electron-deficient, but the presence of the sulfonyl group creates a specific gradient of reactivity.

Electrophilic Hierarchy

The reactivity order is governed by the leaving group ability (


) and the electronic activation provided by the pyridine nitrogen (

).
RankPositionFunctional GroupMechanismReactivity Driver
1 C-3 Sulfonyl Chloride (

)
Nucleophilic Acyl SubstitutionHigh electrophilicity of

; excellent leaving group (

). Kinetic control dictates this reacts first.
2 C-2 Chloro (

)

(Nucleophilic Aromatic Substitution)
Activated by ortho-

(inductive/mesomeric) and ortho-

(strong EWG).
3 C-5 Chloro (

)
Metal-Catalyzed Cross-CouplingUnactivated for

(meta to

and

). Requires Pd/Ni catalysis (Suzuki/Buchwald).
The "Activation" Effect

A critical insight for researchers is that the C-3 sulfonylation must occur first . Converting the unstable sulfonyl chloride into a stable sulfonamide (


) maintains the electron-withdrawing character necessary to activate the C-2 position for the subsequent 

step. Attempting

directly on the sulfonyl chloride usually results in hydrolysis or complex mixtures.

Strategic Workflow Diagram

The following flowchart visualizes the mandatory sequential logic for functionalizing this scaffold.

G Start 2,5-Dichloropyridine- 3-sulfonyl chloride Step1 Step 1: Sulfonylation (C-3 Functionalization) Start->Step1 R-NH2, 0°C Inter1 Intermediate A: 2,5-Dichloro-3-sulfonamide Step1->Inter1 Step2 Step 2: Regioselective SNAr (C-2 Functionalization) Inter1->Step2 Nu-H, Base, Heat Inter2 Intermediate B: 5-Chloro-2-amino-sulfonamide Step2->Inter2 Step3 Step 3: Cross-Coupling (C-5 Functionalization) Inter2->Step3 Ar-B(OH)2, Pd(0) Final Final Scaffold: Tri-functionalized Pyridine Step3->Final

Figure 1: Sequential functionalization logic. Note that C-2 activation depends on the electron-withdrawing nature of the group at C-3.

Detailed Experimental Protocols

Phase 1: Chemoselective Sulfonamide Formation (C-3)

Objective: Install the sulfonamide moiety without displacing the C-2 chlorine. Challenge: Hydrolysis of


 if moisture is present; over-reaction is rare at 0°C.

Protocol:

  • Preparation: Dissolve 2,5-Dichloropyridine-3-sulfonyl chloride (1.0 equiv) in anhydrous DCM (10 mL/g).

  • Cooling: Cool the solution to 0°C using an ice bath. Critical: Low temperature suppresses S_NAr side reactions.

  • Addition: Add the amine nucleophile (1.05 equiv) dropwise.

  • Base: Add Triethylamine (TEA) or DIPEA (1.2 equiv) dropwise over 15 minutes.

    • Note: Pyridine can be used as both solvent and base for less reactive amines, but DCM/TEA is preferred for ease of workup.

  • Monitoring: Stir at 0°C for 1 hour. Monitor by TLC/LCMS. The sulfonyl chloride is highly labile; conversion should be rapid.

  • Workup: Quench with 1N HCl (cold). Extract with DCM. Wash organic layer with brine, dry over

    
    , and concentrate.
    
  • Validation:

    
     NMR should show retention of both aromatic protons (approx. 8.4 ppm and 8.0 ppm), confirming no ring substitution occurred.
    
Phase 2: Regioselective (C-2)

Objective: Displace the C-2 chlorine with a nucleophile (amine, alkoxide, thiol). Mechanism: The C-2 position is activated by the adjacent nitrogen and the sulfonamide at C-3. The C-5 chlorine remains inert under these conditions.

Protocol:

  • Setup: Dissolve the sulfonamide intermediate (from Phase 1) in a polar aprotic solvent (DMF, DMSO, or NMP). Concentration: 0.2 M.

  • Reagents: Add the nucleophile (1.2 equiv).

    • For Amines: Add

      
       (2.0 equiv) or DIPEA (2.0 equiv).
      
    • For Alcohols: Pre-form the alkoxide using NaH (1.1 equiv) in THF/DMF before adding the substrate.

  • Reaction: Heat to 60–80°C .

    • Observation: Reaction rates vary.[1][2][3] Primary amines react within 2-4 hours; secondary amines or anilines may require higher temperatures (90°C) or longer times.

  • Workup: Pour into ice water. The product often precipitates. If not, extract with EtOAc.

  • Purification: Recrystallization or Flash Chromatography (Hexane/EtOAc).

  • Regioselectivity Check: The C-2 substitution is confirmed by the shift of the adjacent proton signal and HMBC correlations. The C-5 chlorine signal (usually a doublet around 8.4-8.5 ppm) should remain distinct.

Phase 3: Metal-Catalyzed Cross-Coupling (C-5)

Objective: Functionalize the remaining unactivated C-5 chlorine. Method: Suzuki-Miyaura Coupling is the standard.

Protocol:

  • Inert Atmosphere: Purge reaction vessel with Nitrogen/Argon.

  • Reagents: Combine the C-2 substituted intermediate (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and Base (

    
     or 
    
    
    
    , 3.0 equiv).
  • Solvent: 1,4-Dioxane/Water (4:1 ratio) is highly effective.

  • Catalyst: Add

    
     or 
    
    
    
    (5-10 mol%).
  • Reaction: Heat to 90–100°C for 4–12 hours.

  • Workup: Filter through Celite to remove Pd. Dilute with water, extract with EtOAc.

  • Note: This step requires the C-2 position to be already substituted. If C-2 is still a chlorine, you risk a mixture of C-2/C-5 coupling or predominantly C-2 coupling (as C-2 is also active for Pd-coupling).

Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Hydrolysis of SM Moisture in Phase 1Use anhydrous DCM; ensure sulfonyl chloride is stored under inert gas.
C-2/C-5 Mixture in Phase 2 Temperature too highDo not exceed 100°C during

. C-5 requires Pd catalysis or extreme forcing conditions (

) to displace via

.
Low Yield in Phase 3 Catalyst poisoningEnsure the sulfonamide nitrogen (Phase 1) is not coordinating to Pd. If so, protect the sulfonamide (e.g., PMB) or use a higher catalyst load.
Regioselectivity Loss Wrong Order of OpsNever attempt Suzuki coupling before

. Pd will couple at C-2 preferentially over C-5 if both Cl are present.

References

  • Org. Process Res. Dev. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (Describes the synthesis and stability of 2-chloropyridine-3-sulfonyl chloride analogs).

  • BenchChem. (2023). In-Depth Technical Guide: 2,5-Dichloropyridine. (Details the reactivity of the pyridine core and Suzuki coupling parameters).

  • Google Patents. (2021). CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride.[4] (Provides industrial conditions for handling pyridine sulfonyl chlorides).

  • Sigma-Aldrich. (2023). Product Specification: 2,5-Dichloropyridine. (Physical properties and general cross-coupling applications).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2,5-Dichloropyridine-3-sulfonyl Chloride Couplings

Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Last Updated: 2026-02-03 Reference ID: TSC-PYR-SO2CL-004 Executive Summary: The "Dual Electrophile" Challenge Welcome to the technical support...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Last Updated: 2026-02-03 Reference ID: TSC-PYR-SO2CL-004

Executive Summary: The "Dual Electrophile" Challenge

Welcome to the technical support center for 2,5-Dichloropyridine-3-sulfonyl chloride . This scaffold is a "privileged structure" in drug discovery, often used to synthesize bioactive sulfonamides (e.g., kinase inhibitors).

The Core Problem: This molecule is a dual electrophile .

  • The Sulfonyl Chloride (C-3): The intended site of reaction.[1]

  • The C-2 Chlorine: Highly activated for Nucleophilic Aromatic Substitution (SNAr) because it is ortho to both the ring nitrogen and the electron-withdrawing sulfonyl group.

The Consequence: Without strict kinetic control, nucleophiles (amines) will attack C-2 instead of, or in addition to, the sulfonyl group. This guide details how to suppress this side reaction and maximize chemoselectivity.

Reaction Pathway Analysis

The following diagram illustrates the competing pathways your reaction faces. Understanding this flow is critical for troubleshooting.

ReactionPathways SM Starting Material (2,5-Dichloropyridine-3-SO2Cl) Product TARGET PRODUCT (Sulfonamide) SM->Product Path A: Sulfonylation (Kinetic Control, <0°C) Impurity_SNAr IMPURITY A (C-2 Amino Substitution) SM->Impurity_SNAr Path B: SNAr Attack (Thermodynamic, >20°C) Impurity_Hydrolysis IMPURITY B (Sulfonic Acid) SM->Impurity_Hydrolysis Path C: Water Attack (Wet Solvent) Amine Nucleophile (R-NH2) Impurity_Bis IMPURITY C (Bis-Addition) Product->Impurity_Bis Path D: Over-reaction (Excess Amine + Heat)

Figure 1: Reaction network showing the competition between the desired sulfonylation (Path A) and the parasitic SNAr (Path B) and Hydrolysis (Path C).[1][2][3][4]

Troubleshooting Modules

Module A: The SNAr Trap (Impurity A)

Symptom: LCMS shows a mass corresponding to the loss of HCl but the retention time is incorrect, or NMR shows the loss of the characteristic C-2 proton signal (if applicable) or a shift in the pyridine ring protons. Root Cause: The amine attacked the C-2 chlorine instead of the sulfonyl chloride.

VariableRecommendationScientific Rationale
Temperature -10°C to 0°C Sulfonylation has a lower activation energy (

) than SNAr. Low temperature kinetically favors attack at the sulfur. Room temperature promotes C-2 displacement.
Addition Order Add Amine to SM Slowly adding the amine to the sulfonyl chloride solution ensures the electrophile is always in excess, minimizing local high concentrations of nucleophile that trigger SNAr.
Base Selection DIPEA / 2,6-Lutidine Avoid unhindered pyridines (like DMAP). They can act as nucleophilic catalysts, attacking C-2 or forming unstable intermediates. Use sterically hindered bases.
Module B: Hydrolytic Instability (Impurity B)

Symptom: Low yield; recovery of water-soluble acidic material; "disappearance" of starting material on TLC with no lipophilic product formed. Root Cause: The sulfonyl chloride hydrolyzed to the sulfonic acid (2,5-dichloropyridine-3-sulfonic acid), which washes away in the aqueous workup.

  • Solvent Protocol: Use anhydrous DCM or THF.

  • Reagent Quality: Sulfonyl chlorides degrade over time, releasing HCl which autocatalyzes further decomposition. Check the quality: Dissolve a small amount in dry MeOH. Inject on LCMS immediately. If you see significant sulfonic acid (methyl ester formation is slower), repurify the reagent.

Standard Operating Procedure (SOP)

Protocol ID: SOP-PYR-CPL-01 Objective: Chemoselective coupling of 2,5-dichloropyridine-3-sulfonyl chloride.

  • Preparation:

    • Dry all glassware in an oven (120°C) for >2 hours.

    • Purge reaction vessel with N2 or Ar.

    • Solvent: Anhydrous Dichloromethane (DCM) or THF (freshly distilled or from a drying column).

  • Dissolution (The Electrophile):

    • Charge 2,5-dichloropyridine-3-sulfonyl chloride (1.0 equiv) into the vessel.

    • Dissolve in DCM (0.1 M concentration).

    • Cool to -10°C using an ice/salt bath. Crucial Step.

  • Base Addition:

    • Add DIPEA (N,N-Diisopropylethylamine) (1.2 - 1.5 equiv).

    • Note: The solution may darken slightly; this is normal.

  • Nucleophile Addition:

    • Dissolve the Amine (0.95 - 1.0 equiv) in a minimal amount of DCM.

    • Add the amine solution dropwise over 15–30 minutes.

    • Why? Keeps the amine concentration low relative to the sulfonyl chloride, suppressing SNAr and bis-addition.

  • Reaction Monitoring:

    • Stir at -10°C for 1 hour.

    • Check TLC/LCMS.

    • Only allow to warm to Room Temp (RT) if conversion is incomplete after 2 hours at low temp.

  • Quench & Workup:

    • Quench with saturated NH4Cl solution.

    • Extract with DCM. Wash organic layer with brine.

    • Dry over Na2SO4, filter, and concentrate.

Diagnostic Decision Tree

Use this logic flow to diagnose low yields or impurities.

TroubleshootingTree Start Issue: Low Yield / Impurities CheckLCMS Check LCMS/TLC Start->CheckLCMS Q_Mass Is Product Mass Correct? CheckLCMS->Q_Mass Yes Yes, but yield is low Q_Mass->Yes No No, wrong mass Q_Mass->No CheckAq Check Aqueous Layer (Did product wash out?) Yes->CheckAq CheckSM Check SM Quality (Hydrolysis?) Yes->CheckSM ImpurityID Identify Impurity Mass No->ImpurityID SNAr_Diag Mass = Product (Isomer?) ImpurityID->SNAr_Diag Regioisomer Hydrolysis_Diag Mass = SM - Cl + OH (Sulfonic Acid) ImpurityID->Hydrolysis_Diag Acid Action_SNAr Action: Lower Temp, Slow Addition SNAr_Diag->Action_SNAr Action_Hydro Action: Dry Solvents, Fresh Reagent Hydrolysis_Diag->Action_Hydro

Figure 2: Diagnostic workflow for identifying the root cause of reaction failure.

Frequently Asked Questions (FAQ)

Q: Can I use Pyridine as the solvent/base? A: Not recommended. While common for simple sulfonyl chlorides (like tosyl chloride), pyridine can attack the activated C-2 position of this specific scaffold, forming a pyridinium salt impurity. It can also catalyze the hydrolysis of your starting material if any moisture is present. Stick to DIPEA or TEA in DCM [1].

Q: My product has the correct mass but the NMR looks "messy" in the aromatic region. A: You likely have a mixture of the sulfonamide (C-3) and the SNAr product (C-2) . These are regioisomers (if the leaving group was just Cl vs Cl, though here it is SO2Cl vs Cl, so masses differ). However, if you formed the sulfonamide and then displaced the C-2 Cl with excess amine, you have a bis-adduct. Check the integration of the pyridine protons. The C-2 SNAr product will lack the characteristic downfield shift of the proton adjacent to the chlorine [2].

Q: Can I use aqueous conditions (Schotten-Baumann)? A: Only if your amine is highly nucleophilic and you work very fast. The hydrolysis rate of 2,5-dichloropyridine-3-sulfonyl chloride is high in water, especially at high pH. A biphasic system (DCM/Water) with inorganic base (K2CO3) can work, but anhydrous conditions are superior for yield reliability [3].

Q: Why does the reaction turn black? A: Electron-deficient pyridines are prone to polymerization or formation of Meisenheimer-like complexes when treated with nucleophiles, especially if the temperature is too high. A dark color doesn't always mean failure, but it often indicates decomposition. Ensure you are at -10°C.

References

  • BenchChem. (2025).[5] In-Depth Technical Guide: 2,5-Dichloropyridine - Synthetic Applications. Retrieved from

  • National Institutes of Health (NIH). (2022). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. (Analogous reactivity principles for activated heteroaromatics). Retrieved from

  • American Chemical Society (ACS). (2009).[6] Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.[6][7] (Discusses hydrolysis rates of chloropyridine sulfonyl chlorides). Retrieved from

  • WuXi AppTec. (2021). Understanding Regioselectivity in SNAr reaction of Dichloropyrimidines. (QM Analysis of ortho-halo activation). Retrieved from

Sources

Optimization

Technical Support Center: Preventing Disulfide Formation from Sulfonyl Chlorides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common cha...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of disulfide byproduct formation during reactions involving sulfonyl chlorides. As Senior Application Scientists, we aim to provide not just protocols, but the underlying scientific principles to empower you to solve even the most challenging synthetic problems.

FAQs: Understanding and Troubleshooting Disulfide Formation

Here we address the most common questions our team receives regarding the undesired formation of disulfides in reactions with sulfonyl chlorides.

Q1: I'm trying to synthesize a sulfonamide, but I'm getting a significant amount of a disulfide byproduct. What is the likely mechanism for its formation?

A: The formation of a disulfide byproduct from a sulfonyl chloride starting material is a common issue that can arise through a few different mechanistic pathways. Understanding these pathways is the first step in designing an effective preventative strategy.

One of the primary routes involves the reduction of the sulfonyl chloride.[1][2] This can be particularly problematic if your reaction conditions include reducing agents, even mild ones, or if certain reagents can be converted into reducing species in situ.[2] For instance, some phosphines, which are sometimes used in reactions, can reduce sulfonyl chlorides.[3]

Another significant pathway, especially if you are working with or generating thiol intermediates, is the reaction of the sulfonyl chloride with a thiol. This can lead to the formation of a thiosulfonate, which can then be reduced to a disulfide. Additionally, thiols themselves can be oxidized to disulfides under various reaction conditions.[4]

Finally, the stability of the sulfonyl chloride itself can be a factor. Under certain conditions, particularly with prolonged reaction times or elevated temperatures, decomposition can occur, leading to radical pathways that can ultimately produce disulfides.

Caption: Potential mechanisms for disulfide byproduct formation from sulfonyl chlorides.

Q2: How can I adjust my reaction conditions to minimize disulfide formation?

A: Optimizing your reaction conditions is a powerful and often straightforward approach to suppress disulfide formation. Here are several key parameters to consider:

  • Temperature Control: Many side reactions, including the decomposition of sulfonyl chlorides and subsequent disulfide formation, are accelerated at higher temperatures. Running your reaction at the lowest effective temperature can significantly improve the selectivity for your desired product. Consider performing a temperature screen to find the optimal balance between reaction rate and purity.

  • Reaction Time: Prolonged reaction times can increase the likelihood of side reactions. Monitor your reaction progress closely using techniques like Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy. Quench the reaction as soon as the starting material is consumed to a satisfactory level.

  • pH Control: The pH of your reaction mixture can influence the reactivity of various species, particularly thiols. Keeping the pH slightly acidic (around pH 6.5) can help to keep any free thiols protonated, reducing their nucleophilicity and their propensity to engage in disulfide exchange or react with the sulfonyl chloride.[5]

  • Inert Atmosphere: If you suspect that oxidative pathways are contributing to disulfide formation, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial. This will minimize the presence of oxygen, which can promote the oxidation of thiols to disulfides.

Q3: Are there any specific reagents I can add to my reaction to prevent disulfide formation?

A: Yes, the addition of specific scavengers or additives can be a highly effective strategy. The choice of reagent will depend on the specific mechanism of disulfide formation you are trying to inhibit.

  • Thiol Scavengers: If you have free thiols present in your reaction mixture, either as impurities or as intermediates, they can be a major source of disulfide byproducts. The use of a thiol scavenger can effectively remove these species. Alkylating agents like iodoacetamide are commonly used to cap free thiols and prevent them from forming disulfides.[6]

  • Radical Scavengers: If you suspect that radical-mediated decomposition of your sulfonyl chloride is the culprit, the addition of a radical scavenger can be beneficial. Common radical scavengers include butylated hydroxytoluene (BHT) and 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO). These compounds can intercept radical intermediates and prevent them from propagating chain reactions that lead to disulfide formation.

  • Mild Reducing Agents: In some cases, a very mild reducing agent can be used to selectively reduce any disulfide that forms back to the thiol, which can then be capped or proceed in the desired reaction. However, this approach requires careful selection of the reducing agent to avoid reduction of the sulfonyl chloride itself.

Strategy Reagent/Condition Mechanism of Action Considerations
pH Control Slightly acidic buffer (e.g., pH 6.5)Protonates free thiols, reducing their nucleophilicity.[5]Ensure your desired reaction is not adversely affected by the acidic conditions.
Thiol Scavenging Iodoacetamide, N-ethylmaleimideAlkylates free thiols, preventing their participation in disulfide formation.[6]The scavenger should not react with your desired reactants or products.
Radical Scavenging BHT, TEMPOIntercepts radical intermediates, preventing decomposition pathways.Ensure the scavenger is compatible with your reaction conditions.
Inert Atmosphere Nitrogen, ArgonExcludes oxygen, which can promote oxidative disulfide formation.Essential for oxygen-sensitive reactions.
Q4: I've already run my reaction and have a mixture of my desired product and the disulfide byproduct. What are the best methods for purification?

A: Separating a desired product from a disulfide byproduct can sometimes be challenging due to similar polarities. However, several chromatographic and chemical methods can be effective.

  • Chromatography:

    • Flash Column Chromatography: This is often the first method to try. A careful screen of solvent systems (e.g., hexanes/ethyl acetate, dichloromethane/methanol) may reveal conditions that provide good separation.

    • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): For more challenging separations, RP-HPLC can offer higher resolution.[7] The difference in hydrophobicity between your product and the disulfide may be sufficient for separation on a C18 column.[7]

  • Chemical Treatment:

    • Reductive Workup: If your desired product is stable to mild reducing conditions, you can treat the crude mixture with a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to convert the disulfide back to the thiol. The resulting thiol may have a significantly different polarity from your product, making it easier to separate by chromatography or extraction.

    • Selective Scavenging: After a reductive workup, you can add a thiol-scavenging resin to selectively remove the newly formed thiol from the mixture.

Q5: How can I analytically confirm the presence and quantity of the disulfide impurity in my sample?

A: Accurate detection and quantification of disulfide impurities are crucial for process optimization and quality control. Several analytical techniques are well-suited for this purpose.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for both identifying and quantifying disulfide byproducts.[7][8][9] You can monitor the reaction for the expected mass of the disulfide. By creating a calibration curve with a known standard, you can also quantify the amount of the impurity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the disulfide byproduct if it has unique signals that do not overlap with those of your desired product. Integration of the signals can provide a quantitative measure of the relative amounts of the two species.

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: If the disulfide has a chromophore, HPLC with a UV detector can be an effective way to quantify it. As with LC-MS, a calibration curve is necessary for accurate quantification.

Caption: A typical analytical workflow for identifying and quantifying disulfide impurities.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Disulfide Formation in Sulfonamide Synthesis

This protocol provides a general framework for setting up a sulfonamide synthesis reaction with the goal of minimizing disulfide byproduct formation.

  • Reagent Purity: Ensure that the sulfonyl chloride and amine starting materials are of high purity and free from thiol impurities. If necessary, purify the starting materials before use.

  • Solvent Degassing: Use a dry, degassed solvent to minimize the presence of oxygen. This can be achieved by bubbling an inert gas (e.g., nitrogen or argon) through the solvent for 15-30 minutes prior to use.

  • Inert Atmosphere: Set up the reaction under an inert atmosphere of nitrogen or argon.

  • Order of Addition: Add the sulfonyl chloride to a solution of the amine and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) in the degassed solvent at 0 °C.

  • Temperature Control: Maintain the reaction temperature at 0 °C or below for the duration of the reaction.

  • Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS at regular intervals (e.g., every 30 minutes).

  • Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Protocol 2: Thiol Scavenging with Iodoacetamide

This protocol describes the use of iodoacetamide to scavenge free thiols during a reaction.

  • Reaction Setup: Set up the primary reaction as described in Protocol 1.

  • Addition of Scavenger: After the addition of the sulfonyl chloride, add a solution of iodoacetamide (1.1 equivalents relative to the potential thiol impurity) in the reaction solvent to the reaction mixture.

  • Reaction Monitoring and Workup: Proceed with the reaction monitoring and workup as described in Protocol 1. The alkylated thiol byproduct should be easily separable from the desired product during chromatography.

References

  • ResearchGate. (2016, May 2). How to prevent disulfide bond scrambling? Retrieved from [Link]

  • Rapid Novor. (2024, August 1). Detecting and Preventing Disulfide Scrambling in Monoclonal Antibodies. Retrieved from [Link]

  • PubMed Central. (n.d.). Fast and Accurate Disulfide Bridge Detection. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by oxidation. Retrieved from [Link]

  • PubMed Central. (n.d.). Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates. Retrieved from [Link]

  • ResearchGate. (2025, August 6). An Approach to Disulfide Synthesis Promoted by Sulfonyl Chloride in Sodium Bicarbonate Aqueous Media. Retrieved from [Link]

  • Google Patents. (n.d.). EP0656787A1 - Method of inhibiting reduction of disulfide bonds.
  • National Institutes of Health. (2023, September 20). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

  • bioRxiv. (2023, November 22). Fast and accurate disulfide bridge detection. Retrieved from [Link]

  • MDPI. (n.d.). Recent Advances in the Synthesis of Sulfides, Sulfoxides and Sulfones via C-S Bond Construction from Non-Halide Substrates. Retrieved from [Link]

  • PubMed Central. (n.d.). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. Retrieved from [Link]

  • PubMed Central. (n.d.). Reactive Carbonyl Species Scavengers—Novel Therapeutic Approaches for Chronic Diseases. Retrieved from [Link]

  • Journal of the American Chemical Society. (2023, September 20). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

  • Royal Society of Chemistry. (2023, March 17). Organic & Biomolecular Chemistry. Retrieved from [Link]

  • RSC Advances. (2021, October 1). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. Retrieved from [Link]

  • ResearchGate. (2025, August 10). An introduction to methods for analyzing thiols and disulfides: Reactions, reagents, and practical considerations. Retrieved from [Link]

  • PubMed Central. (n.d.). Quantification of Thiols and Disulfides. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Retrieved from [Link]

Sources

Troubleshooting

optimizing base stoichiometry for sulfonylation reactions

Current Status: Operational Topic: Optimizing Base Stoichiometry for Sulfonylation Reactions Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Optimizing Base Stoichiometry for Sulfonylation Reactions Lead Scientist: Dr. A. V. Thorne, Senior Application Scientist

Executive Summary

Sulfonylation (the formation of sulfonamides or sulfonate esters) is a cornerstone reaction in medicinal chemistry, yet it is frequently plagued by two opposing failure modes: incomplete conversion (due to hydrolysis or poor nucleophilicity) and over-reaction (bis-sulfonylation of primary amines).

The critical variable is rarely the electrophile itself, but the base stoichiometry and identity . This guide moves beyond "add base and stir" to provide a mechanistic framework for selecting the correct proton scavenger and nucleophilic catalyst.

The Mechanic's Corner: Base Functionality

To optimize stoichiometry, you must distinguish between the two distinct roles a base plays in this reaction manifold.

  • The Proton Sponge (Thermodynamic Role): Neutralizes the HCl generated during the reaction to drive the equilibrium forward. (e.g., Triethylamine (TEA), DIPEA, Na₂CO₃).

  • The Nucleophilic Catalyst (Kinetic Role): Activates the sulfonyl chloride by forming a highly reactive intermediate, significantly lowering the activation energy. (e.g., DMAP, N-Methylimidazole).

Mechanism: The DMAP Catalytic Cycle

Standard bases (TEA) often fail to drive reactions with sterically hindered alcohols or anilines. 4-Dimethylaminopyridine (DMAP) solves this by attacking the sulfur center to form a N-sulfonylpyridinium salt, which is far more electrophilic than the parent sulfonyl chloride.

DMAP_Catalysis SulfonylCl Sulfonyl Chloride (R-SO2-Cl) Intermediate N-Sulfonylpyridinium Salt (Activated) SulfonylCl->Intermediate Nucleophilic Attack DMAP DMAP (Catalyst) DMAP->Intermediate Intermediate->DMAP Catalyst Regeneration Product Sulfonamide/Ester (Product) Intermediate->Product Fast Transfer Nucleophile Nucleophile (R'-NH2 or R'-OH) Nucleophile->Product Salt H-Base+ Cl- (Waste) Nucleophile->Salt H+ Transfer Base Auxiliary Base (TEA/DIPEA) Base->Salt Scavenges Proton

Figure 1: The DMAP catalytic cycle.[1] Note that DMAP is regenerated, meaning substoichiometric amounts (0.1–0.2 eq) are sufficient, provided a stoichiometric auxiliary base (TEA) is present to sequester the proton.

Diagnostic & Troubleshooting Guide
Scenario A: The "Bis-Sulfonylation" Trap
  • Symptom: Reaction of a primary amine yields a mixture of mono-sulfonamide (desired) and bis-sulfonamide (impurity).

  • Root Cause: The mono-sulfonamide product (

    
    ) is significantly more acidic (
    
    
    
    ) than the starting amine (
    
    
    ). In the presence of excess base, the product is deprotonated to form a sulfonamide anion, which is a potent nucleophile that attacks a second equivalent of sulfonyl chloride [1].[2]
  • The Fix:

    • Stoichiometry Control: Use exactly 1.0 equivalent of sulfonyl chloride. Do not use excess.

    • Base Selection: Switch to a weaker base (Pyridine) or use heterogeneous Schotten-Baumann conditions (Aq. Na₂CO₃/DCM) where the sulfonamide anion is stabilized in the aqueous phase and less likely to react with the organic-soluble sulfonyl chloride [2].

Scenario B: Hydrolysis (Low Yield)
  • Symptom: Sulfonyl chloride disappears, but starting material remains. Sulfonic acid is found in the aqueous workup.

  • Root Cause: Water competes with the nucleophile.[3] This is common in "wet" solvents or when using hygroscopic bases.

  • The Fix:

    • Drying: Dry solvents are non-negotiable for hindered nucleophiles.

    • Rate Acceleration: Add 10 mol% DMAP. By accelerating the nucleophilic attack (see Fig 1), you favor the productive pathway over the background hydrolysis rate [3].

Troubleshooting Matrix
IssueProbable CauseCorrective ActionStoichiometry Adjustment
Bis-sulfonylation Product deprotonation by excess base.Switch to Schotten-Baumann or Pyridine.Limit Electrophile to 0.95–1.0 eq.
No Reaction Poor nucleophilicity (e.g., Anilines).Add Nucleophilic Catalyst.Add 0.1 eq DMAP ; Heat to 40°C.
Racemization Base-mediated

-proton abstraction.
Base is too strong/basic.Use Pyridine or NMM (weaker bases). Avoid DMAP if chiral center is

to sulfur.
"Gooey" Workup Pyridinium/Ammonium salts precipitating.Poor solvent choice for salts.Dilute with EtOAc/Hexane to precipitate salts fully, filter before aqueous wash.
Standardized Protocols
Protocol A: Homogeneous Catalytic Method (Best for Alcohols/Steric Amines)

Use this for secondary amines, anilines, or primary alcohols.

  • Setup: Dissolve Nucleophile (1.0 mmol, 1.0 eq) in anhydrous DCM (5 mL).

  • Base Addition: Add Triethylamine (1.5 mmol, 1.5 eq) and DMAP (0.1 mmol, 0.1 eq). Stir for 5 min.

  • Electrophile Addition: Cool to 0°C. Add Sulfonyl Chloride (1.1 mmol, 1.1 eq) dropwise.

    • Note: Cooling is critical to prevent exotherm-driven side reactions.

  • Monitoring: Warm to RT. Monitor by TLC/LCMS.

  • Workup: Quench with 1M HCl (removes TEA/DMAP/Pyridine). Wash with Brine. Dry over Na₂SO₄.[4]

Protocol B: Modified Schotten-Baumann (Best for Primary Amines)

Use this to prevent bis-sulfonylation.

  • Setup: Dissolve Primary Amine (1.0 mmol, 1.0 eq) in DCM (5 mL).

  • Aqueous Phase: Add 10% Na₂CO₃ aqueous solution (5 mL).

  • Reaction: Vigorously stir the biphasic mixture. Add Sulfonyl Chloride (1.0 mmol, 1.0 eq) in one portion.

  • Mechanism Check: The HCl generated is neutralized in the aqueous layer. If the sulfonamide is deprotonated, the anion stays in the water, physically separated from the unreacted sulfonyl chloride in the DCM, preventing bis-sulfonylation [4].

Decision Logic: Selecting the Right System

Do not guess. Use this logic flow to determine your starting conditions.

Base_Selection Start Start: Define Nucleophile Type Nucleophile Type? Start->Type PrimaryAmine Primary Amine (R-NH2) Type->PrimaryAmine SecAmine Secondary Amine (R2-NH) Type->SecAmine Alcohol Alcohol/Phenol (R-OH) Type->Alcohol Risk Risk of Bis-Sulfonylation? PrimaryAmine->Risk Standard Protocol A: TEA (1.5 eq) + DCM SecAmine->Standard Standard Catalytic Protocol A + Catalyst: TEA (1.5 eq) + DMAP (0.1 eq) Alcohol->Catalytic Required SB_Cond Protocol B: Schotten-Baumann (DCM / Aq Na2CO3) Risk->SB_Cond High Risk (Unbhindered) Pyridine Use Pyridine as Solvent (Weak Base, No DMAP) Risk->Pyridine Acid Sensitive Standard->Catalytic If slow (>4h)

Figure 2: Decision tree for selecting base and solvent systems based on substrate class.

Frequently Asked Questions (FAQ)

Q: Can I use Pyridine as both solvent and base? A: Yes. Pyridine is an excellent choice for sulfonylations because it is a "Goldilocks" base (


). It is strong enough to neutralize HCl but weak enough that it rarely deprotonates the sulfonamide product, minimizing bis-sulfonylation. However, workup can be smelly and difficult to remove without acidic washes.

Q: Why is my reaction turning black? A: Sulfonyl chlorides are reactive electrophiles. If you use a strong amine base (like TEA) without cooling, or if the sulfonyl chloride is old and degrading, you can generate radical species or polymerize impurities. Always cool to 0°C during addition.

Q: I have an acid-sensitive protecting group (e.g., Boc, Acetal). How do I remove the base? A: Do not use the standard 1M HCl wash. Instead, wash the organic layer with a saturated solution of Ammonium Chloride (NH₄Cl) or a phosphate buffer at pH 6. This removes the amine base without stripping acid-sensitive groups.

References
  • BenchChem Technical Support. (2025).[5] Sulfonylation of Primary Amines: Troubleshooting Guide. BenchChem.[2][5] Link

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction Conditions and Mechanism.[4][5][6] Organic Chemistry Portal.[6] Link

  • Agrawal, A., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support.[7] Beilstein Journal of Organic Chemistry. Link

  • Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Referenced for general Schotten-Baumann mechanistic grounding).[6]

Sources

Optimization

Technical Support Center: Purification of 2,5-Dichloropyridine Sulfonamides

Introduction: The "Push-Pull" Purification Challenge Welcome to the Technical Support Center. If you are working with 2,5-dichloropyridine sulfonamides , you are likely facing a specific set of purification challenges de...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Push-Pull" Purification Challenge

Welcome to the Technical Support Center. If you are working with 2,5-dichloropyridine sulfonamides , you are likely facing a specific set of purification challenges derived from the molecule's "push-pull" electronic nature.

The 2,5-dichloropyridine core is electron-deficient and lipophilic, while the sulfonamide moiety (


) is polar, acidic (pKa 

10), and prone to hydrogen bonding. This duality often leads to three common failure modes on silica gel:
  • Streaking/Tailing: Interaction between the acidic sulfonamide proton and active silanols.

  • Solubility Crashes: The molecule dissolves in DCM but precipitates when non-polar mobile phases (Hexane/Heptane) are introduced.

  • Co-elution: Difficulty separating the product from the 2,5-dichloropyridine starting material or hydrolysis byproducts.

This guide provides the protocols to overcome these issues, moving beyond standard "run a gradient" advice to mechanistic solutions.

Part 1: Method Development (The "Why" and "How")

Before packing a column, you must define the interaction limits of your molecule.

The TLC Stress Test

Do not just run a standard 30% EtOAc/Hexane TLC. You must determine if your sulfonamide requires a modifier.

  • Protocol: Prepare two TLC chambers.

    • Chamber A: 5% MeOH in DCM.

    • Chamber B: 5% MeOH in DCM + 0.5% Acetic Acid (AcOH) .

  • Observation: Spot your crude mixture. If the spot in Chamber A streaks but Chamber B is a tight circle, your column requires an acidic modifier.

  • Mechanism: Silica gel is slightly acidic (pH 4–5). Sulfonamides are weak acids. Without a modifier, the equilibrium between the neutral and deprotonated forms (or H-bonded forms with silanols) causes peak broadening. Acetic acid forces the sulfonamide into its neutral, protonated state, sharpening the band [1].

Solvent System Selection Matrix

Use the table below to select your mobile phase based on your crude profile.

Crude CharacteristicRecommended Solvent SystemModifierWhy?
Standard Synthesis Hexane / Ethyl Acetate (EtOAc)None or 0.1% AcOHGood selectivity for lipophilic pyridine core.
High Polarity / Tailing DCM / Methanol (MeOH)0.5% AcOHMeOH disrupts strong H-bonding; AcOH suppresses ionization.
Closely Eluting Impurities DCM / AcetoneNoneAcetone offers different selectivity (dipole-dipole) than EtOAc.
Very Low Solubility DCM / EtOAcNoneKeeps the compound in solution while modulating polarity.

Part 2: Troubleshooting & FAQs

This section addresses specific tickets we receive from researchers in the field.

Q1: "My product streaks across the entire column, even with a gradient. How do I fix this?"

Diagnosis: This is the classic "Silanol Effect." The acidic proton of your sulfonamide is interacting with the free silanols on the silica surface.

The Fix: The "Acid Spike" Protocol

  • Mobile Phase: Switch to a DCM/MeOH system.

  • Modifier: Add 0.1% to 0.5% Acetic Acid to both solvent bottles (Solvent A and Solvent B).

  • Conditioning: Flush the column with 3 column volumes (CV) of the acidified starting solvent before injecting your sample. This pre-saturates the silica's active sites.

Expert Insight: Do not use Triethylamine (TEA) for standard sulfonamides. While TEA is great for basic amines, sulfonamides are acidic. TEA can form salts with your product, potentially causing it to stick to the silica or elute as a broad salt band. Only use TEA if you are protecting the sulfonamide with an acid-labile group (like a silyl group) [2].

Q2: "I inject my sample, and the pressure spikes immediately. The column is clogged."

Diagnosis: Solubility mismatch. You likely dissolved your sample in 100% DCM, but your gradient started at 0% or 10% polar solvent. When the sample hit the non-polar equilibration solvent (Hexane), it precipitated at the head of the column.

The Fix: Solid Deposition (Dry Loading) Liquid injection is risky for dichloropyridine sulfonamides due to their variable solubility.

  • Dissolve: Dissolve crude material in a minimal amount of DCM or Acetone.

  • Adsorb: Add Celite 545 or Silica Gel (ratio: 1g crude : 3g solid support).

  • Evaporate: Rotovap until a free-flowing powder remains.

  • Load: Place this powder into a solid load cartridge or on top of the column bed.

    • Benefit: This eliminates solvent incompatibility and improves resolution by creating a tighter injection band.

Q3: "I cannot separate the 2,5-dichloropyridine starting material from my sulfonamide product."

Diagnosis: The lipophilic dichloro-ring dominates the retention behavior, making both molecules behave similarly on silica.

The Fix: Switch to "Orthogonal" Selectivity If silica (Normal Phase) fails, utilize the hydrophobic difference. The sulfonamide group adds significant polarity compared to the starting material.

  • Technique: Reverse Phase (C18) Flash Chromatography .

  • Solvents: Water / Acetonitrile (ACN).

  • Gradient: 10% ACN

    
     90% ACN.
    
    • Result: The polar sulfonamide will elute much earlier than the highly lipophilic 2,5-dichloropyridine starting material on C18. This effectively reverses the elution order compared to silica.

Part 3: Visualizing the Workflow

Use this decision tree to guide your purification strategy.

PurificationWorkflow Start Crude 2,5-Dichloropyridine Sulfonamide Mixture SolubilityCheck Is it soluble in Hexane/EtOAc? Start->SolubilityCheck Recryst Pre-Purification: Recrystallize from Iso-Propanol/Water (15:85) Start->Recryst High Impurity Load (>20% Starting Mat.) TLC_Check Does it streak on TLC (DCM/MeOH)? SolubilityCheck->TLC_Check Yes Method_B Method B: Dry Load (Celite) DCM/MeOH + 0.5% AcOH SolubilityCheck->Method_B No (Precipitates) Method_A Method A: Liquid Load Hex/EtOAc Gradient TLC_Check->Method_A No Streaking TLC_Check->Method_B Yes (Streaking) Method_C Method C: Reverse Phase (C18) Water/ACN Gradient Method_A->Method_C Poor Separation (Co-elution) Method_B->Method_C Still Impure Recryst->SolubilityCheck Mother Liquor Recovery

Caption: Decision tree for selecting the optimal purification mode based on solubility and TLC behavior.

Part 4: Advanced Protocol – Recrystallization

Before resorting to chromatography, consider that 2,5-dichloropyridine derivatives often crystallize well. This can save significant time and solvent.

Protocol:

  • Solvent: Mixture of Isopropanol (IPA) and Water (15:85 w/w) [3].

  • Process: Dissolve crude solid in boiling IPA/Water. Cool slowly to room temperature, then to 4°C.

  • Why it works: This specific ratio is documented to effectively separate 2,5-dichloropyridine from its isomers (like 2,3-dichloro) and likely extends to sulfonamide derivatives due to the polarity contrast between the product and non-polar impurities.

References

  • Restek Corporation. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International. [Link]

  • University of Rochester. Troubleshooting Flash Column Chromatography. Department of Chemistry. [Link]

Troubleshooting

Technical Support Center: Sulfonyl Chloride Stability &amp; Storage

Case ID: SC-STAB-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary Sulfonyl chlorides ( ) are the workhorses of medicinal chemistry and peptide synthesis, valued for their high electrop...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: SC-STAB-001

Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Sulfonyl chlorides (


) are the workhorses of medicinal chemistry and peptide synthesis, valued for their high electrophilicity.[1] However, this reactivity comes at a cost: thermodynamic instability. This guide addresses the "ticking clock" inherent to these reagents, focusing on the two primary degradation vectors: hydrolysis  (moisture-driven) and thermal decomposition  (entropy-driven).
Module 1: The Degradation Mechanism

Why is my reagent degrading?

Understanding the failure mode is the first step in troubleshooting. Sulfonyl chlorides do not just "go bad"; they undergo specific chemical transformations that create hazardous byproducts.

  • Hydrolysis (The Moisture Trap): Water acts as a nucleophile, attacking the sulfur center. This reaction is autocatalytic because the byproduct, Hydrochloric Acid (

    
    ), can further catalyze degradation in certain solvated environments.
    
    • Equation:

      
      
      
    • Consequence: Pressure buildup in sealed bottles and formation of acidic impurities that deactivate basic catalysts in downstream reactions.

  • Thermal Decomposition (The Entropy Trap): Even in the absence of moisture, sulfonyl chlorides can extrude sulfur dioxide (

    
    ) upon heating, collapsing into the corresponding alkyl/aryl chloride.
    
    • Equation:

      
      
      
    • Consequence: Loss of the reactive sulfonyl handle, rendering the reagent inert.[2]

Visualizing the Degradation Cycle

DecompositionCycle SC Sulfonyl Chloride (R-SO2Cl) Hydrolysis Hydrolysis Reaction SC->Hydrolysis + H2O ThermDecomp SO2 Extrusion SC->ThermDecomp + Heat Moisture Moisture Ingress (H2O) Moisture->Hydrolysis Heat Thermal Stress (>25°C) Heat->ThermDecomp Acid Sulfonic Acid (Impurity) Hydrolysis->Acid HCl HCl Gas (Pressure Hazard) Hydrolysis->HCl ThermDecomp->HCl Trace Inert Aryl Chloride (Dead Reagent) ThermDecomp->Inert

Figure 1: The dual pathways of sulfonyl chloride degradation. Note that HCl generation creates a physical safety hazard (pressure).

Module 2: Storage Best Practices

How do I prevent degradation?

The following protocols are non-negotiable for maintaining reagent integrity over periods exceeding 30 days.

ParameterRecommendationTechnical Rationale
Temperature 2°C to 8°C (Standard)-20°C (Labile derivatives)Lowers kinetic energy, significantly retarding the rate of

extrusion [1].
Atmosphere Argon or Nitrogen (Blanketed)Displaces humid air. Argon is preferred as it is heavier than air, forming a better "blanket" over the solid/liquid surface.
Container Glass with Teflon-lined cap Avoids corrosion. Parafilm is insufficient as a primary seal against moisture diffusion over months.
Desiccant Vacuum Desiccator Secondary containment with

or Drierite is required for long-term storage of opened bottles.

Pro-Tip: If storing in a freezer, allow the bottle to warm to room temperature in a desiccator before opening. Opening a cold bottle in humid lab air causes immediate condensation on the reagent, initiating the hydrolysis cycle.

Module 3: Diagnostics & Quality Control

Is my reagent still usable?

Do not rely solely on visual inspection. A white solid can still contain 20% sulfonic acid.

Protocol A: The "Pop" Test (Safety Check)
  • Step: Carefully unscrew the cap while wearing full PPE (goggles, gloves, lab coat) inside a fume hood.

  • Observation: A distinct "hiss" or "pop" indicates pressurized

    
     gas release.
    
  • Diagnosis: Significant hydrolysis has occurred.[3] The reagent is compromised and likely requires purification.

Protocol B: Quantitative Purity Assay (Morpholine Titration)

This method distinguishes between the active sulfonyl chloride and the inactive sulfonic acid [3].

  • Reagents: Morpholine (excess), 0.1 N

    
     or 
    
    
    
    , Methyl Red indicator.
  • Procedure:

    • Weigh ~0.5 g of sulfonyl chloride sample (

      
      ) into a flask.
      
    • Add 10.0 mL of 1 N Morpholine solution (in methanol).

    • Reaction:

      
      
      
    • Wait 5–10 minutes. Add 20 mL water.

    • Titrate the unreacted morpholine with 0.5 N acid (

      
      ).
      
    • Perform a blank titration with no sample (

      
      ).
      
  • Calculation:

    
    
    
Module 4: Troubleshooting & Remediation

Can I save a degraded sample?

Use this logic tree to decide whether to purify or discard.

DecisionTree Start Evaluate Reagent Visual Visual Check: Liquid/Sludge present? Start->Visual Discard DISCARD (Irreversible Hydrolysis) Visual->Discard Yes (if originally solid) PurityCheck Check Purity (NMR/Titration) Visual->PurityCheck No (Looks dry) Decision Purity > 90%? PurityCheck->Decision Use USE IMMEDIATELY Decision->Use Yes Purify PURIFY (Recrystallization) Decision->Purify No (<90%)

Figure 2: Decision matrix for handling aged sulfonyl chlorides.

Remediation Protocol: Purification of p-Toluenesulfonyl Chloride (TsCl)

Applicable to most solid arylsulfonyl chlorides.

  • The Wash (Critical Step):

    • If the sample is acidic (smells of HCl), dissolve the solid in a minimal amount of chloroform or toluene.

    • Wash rapidly with cold water (

      
      ). The sulfonic acid impurity is highly water-soluble; the chloride is not.
      
    • Dry the organic layer over

      
       and filter.[4]
      
  • Recrystallization:

    • Dilute the filtrate with petroleum ether (or hexane) until cloudy.

    • Heat gently to redissolve, then cool slowly to

      
      .
      
    • Filter the crystals and dry under high vacuum [4].

Frequently Asked Questions (FAQ)

Q: My sulfonyl chloride has turned into a liquid sludge. Can I dry it? A: Generally, no . The liquid phase is usually a eutectic mixture of the sulfonic acid and the chloride. While you can attempt the "Wash" protocol above, the yield will likely be poor.[5] It is often more cost-effective to purchase fresh reagent.

Q: Can I use LC-MS to check purity? A: Proceed with caution. Sulfonyl chlorides are reactive. On a standard LC-MS run using methanol/water mobile phases, the compound will hydrolyze on the column, showing a mass corresponding to the sulfonic acid or methyl ester, leading to false negatives [2]. Always use non-nucleophilic solvents (e.g., GC-MS or NMR in


) for analysis.

Q: I hear a "pop" every time I open the bottle. Is it dangerous? A: Yes. That is pressurized HCl gas. If the bottle is old, the glass may be stressed. Always open these bottles behind a blast shield or in a hood sash lowered to the proper height.

References
  • ResearchGate. (2019).[5][6] How to test the purity of p-toluenesulfonyl chloride (TsCl). Retrieved from [Link]

  • National Institute of Science Communication and Policy Research. (n.d.). Titrimetric determination of some sulphonyl chlorides.[7][8] Retrieved from [Link]

  • Organic Syntheses. (1954). p-Tolylsulfonylmethylnitrosamide (Purification of starting material Note 1). Coll. Vol. 4, p.943. Retrieved from [Link]

Sources

Optimization

incompatible reagents with 2,5-Dichloropyridine-3-sulfonyl chloride

The following technical support guide is structured to address the unique reactivity profile of 2,5-Dichloropyridine-3-sulfonyl chloride . Unlike standard benzenesulfonyl chlorides, this compound possesses a dual-electro...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide is structured to address the unique reactivity profile of 2,5-Dichloropyridine-3-sulfonyl chloride . Unlike standard benzenesulfonyl chlorides, this compound possesses a dual-electrophilic nature (the sulfonyl chloride group and the electron-deficient pyridine ring), creating specific "traps" for researchers.

CAS: 58446-52-9 | Molecular Formula: C₅H₂Cl₃NO₂S Support Tier: Senior Application Scientist Level

Core Reactivity & Incompatibility Overview

This compound is not merely a "pyridine version" of benzenesulfonyl chloride. It contains two distinct electrophilic sites that react with nucleophiles at different rates depending on conditions.

  • Site A (Sulfonyl Chloride, -SO₂Cl): Highly reactive, "hard" electrophile. Reacts rapidly with amines, alcohols, and water.

  • Site B (C-2 Chlorine on Pyridine): Susceptible to Nucleophilic Aromatic Substitution (SₙAr) .[1] The nitrogen atom in the pyridine ring withdraws electron density, making the chlorine at the 2-position (ortho) a good leaving group, especially in the presence of strong nucleophiles or heat.

Critical Incompatibility Matrix
Reagent ClassSpecific Incompatible ReagentThe "Hidden" Danger (Mechanism)
Protic Solvents Water, Methanol, EthanolViolent Hydrolysis / Solvolysis. Converts -SO₂Cl to sulfonic acid (water) or sulfonate esters (alcohols), releasing HCl gas.
Strong Bases NaOH, KOH, NaH, AlkoxidesSₙAr Displacement. Strong bases can displace the 2-Cl atom, creating 2-hydroxy or 2-alkoxy byproducts before or during sulfonylation.
Excess Amines Primary/Secondary Amines (>2 equiv)Bis-Functionalization. After forming the sulfonamide, excess amine attacks the 2-Cl position, displacing it to form a 2-amino-pyridine derivative.
Oxidizers Peroxides, PermanganatesRing Degradation. Potential N-oxide formation or ring cleavage under forcing conditions.
Lewis Acids AlCl₃, FeCl₃Desulfonylation. Can trigger cleavage of the C-S bond or polymerization.

Visualizing the Reactivity Pathways

The following diagram illustrates the competing pathways researchers must navigate. The "Green Path" is the typical desired reaction (Sulfonamide formation). The "Red Paths" are incompatibility-driven side reactions.

ReactivityPathways Start 2,5-Dichloropyridine- 3-sulfonyl chloride Water + H₂O (Moisture) Start->Water Amine + R-NH₂ (1.0 equiv) Low Temp (<0°C) Start->Amine Alcohol + R-OH (Solvent) Start->Alcohol SulfonicAcid Hydrolysis Product (Sulfonic Acid + HCl) Water->SulfonicAcid Violent Decomposition Sulfonamide Target Sulfonamide (Desired Product) Amine->Sulfonamide Selective Sulfonylation ExcessAmine + Excess R-NH₂ or Heat (>25°C) BisProduct Bis-Amino Impurity (SₙAr at C-2) ExcessAmine->BisProduct Unwanted SₙAr (Displacement of 2-Cl) Ester Sulfonate Ester (Solvolysis Impurity) Alcohol->Ester Esterification Sulfonamide->ExcessAmine

Caption: Figure 1. Competing reaction pathways. Note that the desired sulfonamide product can react further (dashed line) if incompatible conditions (excess amine/heat) are present.

Troubleshooting Guide & FAQs

Scenario A: "My yield is low, and I see a precipitate that isn't my product."

Diagnosis: Hydrolysis. The sulfonyl chloride moiety is extremely moisture-sensitive. If your solvent (e.g., DCM, THF) was not anhydrous, or if the reaction was open to air, the compound hydrolyzed to 2,5-dichloropyridine-3-sulfonic acid .

  • Evidence: The sulfonic acid is often insoluble in organic solvents like DCM, appearing as a white solid/gum.

  • Fix: Use freshly distilled solvents or molecular sieves. Keep the reaction under N₂/Ar atmosphere.

Scenario B: "I see a byproduct with M+ mass of [Expected + (Amine - HCl)]."

Diagnosis: SₙAr Side Reaction (The "2-Cl Trap"). You likely used an excess of amine or ran the reaction too warm. The 2-position chlorine is activated by the ring nitrogen. Once the sulfonamide forms, the remaining amine attacks the 2-Cl.

  • Mechanism: 2,5-dichloro-sulfonamide + R-NH₂ → 2-amino-5-chloro-sulfonamide.

  • Fix:

    • Stoichiometry: Use exactly 1.0–1.1 equivalents of amine.

    • Base Choice: Use a non-nucleophilic base (e.g., DIPEA, 2,6-Lutidine) instead of excess reactant amine to scavenge HCl.

    • Temperature: Conduct the addition at -10°C to 0°C . Do not heat above room temperature until the sulfonyl chloride is consumed.

Scenario C: "Can I use alcohols (MeOH, EtOH) as solvents?"

Answer: Absolutely Not. Alcohols are nucleophiles. They will react to form sulfonate esters (e.g., methyl 2,5-dichloropyridine-3-sulfonate).

  • Compatible Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), Toluene.

Validated Protocol: Selective Sulfonamide Synthesis

This protocol minimizes the risk of SₙAr at the 2-position by controlling temperature and nucleophile strength.

Reagents:

  • 2,5-Dichloropyridine-3-sulfonyl chloride (1.0 equiv)

  • Primary/Secondary Amine (1.0 equiv)

  • Base: Diisopropylethylamine (DIPEA) or Triethylamine (1.1 equiv) — Using a tertiary amine prevents the base from acting as a competing nucleophile.

  • Solvent: Anhydrous DCM (0.2 M concentration)

Step-by-Step:

  • Setup: Flame-dry a round-bottom flask and purge with Nitrogen. Add the sulfonyl chloride and anhydrous DCM.

  • Cooling: Cool the solution to 0°C using an ice bath. Crucial: Lower temperature favors the faster reaction (sulfonylation) over the slower side reaction (SₙAr).

  • Addition: Mix the Amine and DIPEA in a separate vial with DCM. Add this mixture dropwise to the sulfonyl chloride solution over 15-20 minutes.

    • Why? Keeping the amine concentration low relative to the chloride prevents local excesses that trigger double-addition.

  • Monitoring: Stir at 0°C for 1 hour. Monitor via TLC/LCMS.

    • Note: Do not heat to reflux.

  • Quench: Quench with dilute aqueous HCl (1M) to remove excess base, then extract immediately.

References

  • Jubilant Ingrevia. (n.d.).[2][3] 2,3-Dichloropyridine Safety Data Sheet. Retrieved from 3[4]

  • Schwarzenbach, R. P., et al. (2002). Nucleophilic aromatic substitution reactions of chloroazines. Environmental Science & Technology.[5] Retrieved from 1

  • Fisher Scientific. (n.d.). Safety Data Sheet: 2-Chloropyridine-3-sulfonyl chloride. Retrieved from 6

  • PubChem. (n.d.).[7] 5-Chloropyridine-3-sulfonyl chloride Compound Summary. National Library of Medicine. Retrieved from 7[7]

Sources

Reference Data & Comparative Studies

Validation

2,5-Dichloropyridine-3-sulfonyl chloride vs. other sulfonylating agents

Executive Summary: The "Privileged" Electrophile In the landscape of drug discovery, 2,5-Dichloropyridine-3-sulfonyl chloride (CAS 1208081-36-0) represents a high-value, high-risk reagent. Unlike the robust "workhorse" r...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged" Electrophile

In the landscape of drug discovery, 2,5-Dichloropyridine-3-sulfonyl chloride (CAS 1208081-36-0) represents a high-value, high-risk reagent. Unlike the robust "workhorse" reagents like Tosyl Chloride (TsCl), this heteroaryl sulfonyl chloride offers a unique gateway to kinase inhibitor scaffolds (e.g., PI3K, VPS34 inhibitors) by introducing a pharmacologically active pyridine core.

However, its utility comes with a trade-off: extreme moisture sensitivity and chemoselectivity challenges . This guide moves beyond basic datasheet parameters to provide a comparative operational analysis, ensuring you maximize yield while preventing the common "black tar" decomposition scenarios associated with electron-deficient heteroaromatics.

Chemical Profile & Mechanistic Insight

Structural Logic

The reactivity of 2,5-Dichloropyridine-3-sulfonyl chloride is governed by the synergistic electron-withdrawing effects of the pyridine nitrogen and the two chlorine atoms.

  • Pyridine Nitrogen (Inductive -I, Mesomeric -M): Pulls electron density from the ring, making the C3-sulfonyl group highly electrophilic.

  • C2 & C5 Chlorines: Further deactivate the ring. The C2-chloro substituent is particularly critical; it sterically influences the sulfonyl group while simultaneously creating a potential site for secondary nucleophilic aromatic substitution (

    
    ).
    
The Reactivity-Stability Paradox

Compared to benzenesulfonyl chlorides, the pyridine core significantly lowers the energy barrier for nucleophilic attack at the sulfur atom. This makes it an exceptional sulfonylating agent for sterically hindered amines but renders it kinetically unstable in the presence of water.

Feature2,5-Dichloropyridine-3-SO₂Clp-Toluenesulfonyl Chloride (TsCl)Benzenesulfonyl Chloride
Electrophilicity Very High (Activated by Pyridine + 2 Cl)Moderate (Deactivated by Methyl)High
Hydrolysis Rate Rapid (Minutes in wet solvent)Slow (Hours/Days)Moderate
Primary Risk

side reaction at C2; Hydrolysis
Difficult removal of byproductsStandard hydrolysis
Storage -20°C to 2-8°C (Strictly Anhydrous)RT (Hygroscopic)RT
CAS 1208081-36-0 98-59-998-09-9

Comparative Performance Analysis

vs. Tosyl Chloride (TsCl)[1][2]
  • Reaction Rate: The 2,5-dichloro analog reacts 10–50x faster than TsCl. While TsCl often requires heating or DMAP catalysis for hindered amines, 2,5-Dichloropyridine-3-sulfonyl chloride typically proceeds to completion at 0°C.

  • Selectivity: TsCl is chemoselective for

    
    -sulfonylation over 
    
    
    
    -sulfonylation in many contexts. The pyridine analog is "promiscuous"; without strict temperature control (< 0°C), it will readily sulfonylate alcohols and even weak nucleophiles.
vs. 2-Chloropyridine-3-sulfonyl Chloride[3]
  • Stability: The 2,5-dichloro variant is marginally more stable than the 2-chloro analog due to the lipophilicity added by the C5 chlorine, which slightly shields the molecule from solvation by water. However, both are prone to rapid "SO₂ extrusion" (decomposition to the chloride) if heated above 50°C.

Case Study: Synthesis of PI3K/VPS34 Inhibitor Scaffolds

In the development of VPS34 inhibitors (e.g., WO2015108861A1), this reagent is used to couple with complex bicyclic amines.

  • Challenge: The amine partner (e.g., bicyclo[1.1.1]pentan-1-amine) is expensive. Loss of the sulfonyl chloride to hydrolysis wastes the limiting reagent.

  • Solution: A "Reverse Addition" protocol is employed.[1] The amine and base are premixed, and the sulfonyl chloride is added as a solid or concentrated solution at low temperature. This ensures the high local concentration of the amine traps the sulfonyl chloride before moisture can degrade it.

Experimental Protocol: Chemoselective Sulfonylation

Objective: Synthesize a sulfonamide from a secondary amine while avoiding


 displacement of the C2-chlorine.
Reagents
  • Substrate: 2,5-Dichloropyridine-3-sulfonyl chloride (1.1 equiv)

  • Nucleophile: Secondary Amine (1.0 equiv)

  • Base: Pyridine (3.0 equiv) or DIPEA (2.5 equiv)

  • Solvent: Anhydrous DCM or THF (dried over molecular sieves)

Step-by-Step Methodology
  • Preparation (Critical): Dry all glassware in an oven. Purge the reaction vessel with

    
     or Ar.
    
  • Solvation: Dissolve the amine in anhydrous DCM. Cool the solution to -10°C to 0°C using an ice/salt bath.

    • Why? Low temperature suppresses the

      
       reaction at the C2 position.
      
  • Base Addition: Add the base (Pyridine/DIPEA) dropwise.

  • Reagent Addition: Add 2,5-Dichloropyridine-3-sulfonyl chloride portion-wise as a solid (or dropwise as a concentrated DCM solution) over 15 minutes.

    • Note: Do not dump it in all at once. An exotherm can trigger decomposition.

  • Reaction: Stir at 0°C for 1–2 hours. Monitor via TLC/LCMS.

    • Endpoint: Look for the disappearance of the amine. Do not wait for the sulfonyl chloride to disappear (it may hydrolyze).[1]

  • Quench: Quench with saturated NaHCO₃ (cold) .

    • Avoid: Strong acids or bases during workup, which can hydrolyze the sulfonamide bond or displace the C2-Cl.

  • Workup: Extract immediately with DCM. Dry over MgSO₄. Concentrate at < 40°C .

Troubleshooting Guide
  • Issue: Product contains a "des-chloro" impurity or unexpected mass.

    • Cause:

      
       reaction occurred where the amine displaced the C2-chlorine.
      
    • Fix: Lower reaction temperature to -20°C and ensure strictly 1.0–1.1 equivalents of amine are used.

  • Issue: Low yield; recovery of unreacted amine.

    • Cause: Sulfonyl chloride hydrolyzed before reacting.[2][1]

    • Fix: Ensure solvents are anhydrous. Increase sulfonyl chloride equivalents to 1.5x.

Workflow Visualization

The following diagram illustrates the critical decision points in the synthesis workflow to ensure chemoselectivity.

G Start Start: Amine Substrate Solvent Dissolve in Anhydrous DCM (Cool to -10°C) Start->Solvent AddBase Add Base (DIPEA/Pyridine) Solvent->AddBase AddReagent Add 2,5-DCl-Py-3-SO2Cl (Portion-wise) AddBase->AddReagent CheckTemp Is Temp < 0°C? AddReagent->CheckTemp ReactionPath Nucleophilic Attack at Sulfonyl Sulfur CheckTemp->ReactionPath Yes (Main Path) SideReaction Side Reaction: SNAr at C2-Cl CheckTemp->SideReaction No (Exotherm) Monitor Monitor LCMS (1-2h) ReactionPath->Monitor Quench Quench: Cold NaHCO3 Monitor->Quench

Caption: Workflow optimizing chemoselectivity (Sulfonylation vs. SNAr) via temperature control.

References

  • Chemical Identity & Supply

    • 2,5-Dichloropyridine-3-sulfonyl chloride (CAS 1208081-36-0).[3][4][5][6][7] Available from Enamine, BLD Pharm, and AChemBlock.

  • Medicinal Chemistry Applications (Kinase Inhibitors)

    • WO2017137535A1 - Chemical compounds as inhibitors of kinase activity. (2017).[8][9] Google Patents.

  • Synthesis Protocols (VPS34 Inhibitors)

    • WO2015108861A1 - Heteroaryls and uses thereof. (2015).
  • Mechanistic Grounding (Pyridine Sulfonyl Chlorides)

    • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.[2] ResearchGate (2026).

Sources

Comparative

Beyond Sulfonyl Chlorides: A Comparative Guide to Modern Sulfonamide Synthesis

Executive Summary For decades, the reaction between amines and sulfonyl chlorides has been the dogma of sulfonamide synthesis. While effective for simple substrates, this pathway is plagued by the inherent instability of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

For decades, the reaction between amines and sulfonyl chlorides has been the dogma of sulfonamide synthesis. While effective for simple substrates, this pathway is plagued by the inherent instability of sulfonyl chlorides (hydrolytic sensitivity), limited commercial availability of complex derivatives, and the generation of genotoxic impurities.

This guide evaluates three field-proven alternatives that bypass the isolation of unstable sulfonyl chlorides: SO₂ Insertion (DABSO) , SuFEx Click Chemistry , and Electrochemical Oxidative Coupling . We analyze these methods based on chemoselectivity, atom economy, and scalability to empower medicinal chemists to select the optimal route for their specific substrate classes.

Strategic Decision Matrix

Before selecting a protocol, consult the following decision matrix to match your available starting materials with the most robust synthetic strategy.

G Start Starting Material ArHalide Aryl Halide (I, Br, OTf) Start->ArHalide Thiol Thiol / Disulfide (R-SH) Start->Thiol Phenol Phenol (Ar-OH) Start->Phenol Method1 Method A: Pd-Catalyzed SO2 Insertion (DABSO) ArHalide->Method1 Pd(0), DABSO Method2 Method B: Electrochemical Oxidative Coupling Thiol->Method2 Anodic Oxidation Method3 Method C: SuFEx (Fluorosulfate Hub) Phenol->Method3 SO2F2, Base Sulfonamide Target Sulfonamide Method1->Sulfonamide Oxidant + Amine Method2->Sulfonamide Amine Method3->Sulfonamide Amine (S-F Exchange)

Figure 1: Strategic selection workflow based on starting material availability.

Comparative Analysis of Methodologies

Method A: The SO₂ Surrogate Strategy (DABSO)

Mechanism: Palladium-catalyzed insertion of sulfur dioxide using DABSO (DABCO·(SO₂)₂) as a solid, bench-stable SO₂ source.[1] Best For: Generating sulfonamide libraries from widely available aryl halides without handling gaseous SO₂.

Method B: Sulfur(VI) Fluoride Exchange (SuFEx)

Mechanism: Utilization of the uniquely stable S-F bond (sulfonyl fluorides or fluorosulfates) which resists hydrolysis but reacts specifically with amines under "click" conditions. Best For: Late-stage functionalization (LSF) and chemical biology applications where stability is paramount.

Method C: Electrochemical Oxidative Coupling

Mechanism: Anodic oxidation of thiols/disulfides to reactive sulfenyl/sulfinyl intermediates which couple with amines. Best For: Green chemistry initiatives (oxidant-free) and avoiding halogenated waste.[2]

Performance Metrics
MetricPd-Catalyzed DABSO (Method A)SuFEx (Method B)Electrochemical (Method C)
Precursor Stability High (Solid DABSO)Very High (R-SO₂F)Moderate (Thiols smell/oxidize)
Atom Economy Moderate (Ligands/DABCO waste)HighVery High (Electrons as reagent)
Functional Group Tolerance Excellent (tolerates -OH, -NH with Pd)Superior (Orthogonal to most chemistry)Good (Redox sensitive groups excluded)
Scalability Good (up to kg)ExcellentModerate (Flow cell required for >10g)
Typical Yield 75–92%>90%65–85%

Detailed Experimental Protocols

Protocol A: Pd-Catalyzed Sulfonamide Synthesis via DABSO

Based on the work of Willis et al. [1]

Rationale: This "one-pot, two-step" protocol generates the sulfinate intermediate in situ, which is then oxidatively coupled with an amine. This avoids the isolation of the sulfonyl chloride entirely.[2]

Reagents:

  • Aryl Iodide (1.0 equiv)

  • DABSO (0.6 equiv)

  • Pd(OAc)₂ (5 mol%)

  • CataCXium A (7.5 mol%) or P(t-Bu)₃

  • Triethylamine (3.0 equiv)

  • Isopropyl Alcohol (IPA) [Solvent]

  • Step 2 Reagents: Amine (1.5 equiv), Aqueous NaOCl (Bleach) or NCS (N-Chlorosuccinimide).

Step-by-Step Workflow:

  • Sulfination: To a reaction vial, add Aryl Iodide (1.0 mmol), DABSO (144 mg, 0.6 mmol), Pd(OAc)₂ (11 mg), and Ligand. Purge with Argon.

  • Add IPA (3 mL) and Et₃N (0.42 mL). Seal and heat to 75 °C for 16 hours .

    • Checkpoint: The reaction mixture should turn from dark to a suspension of the ammonium sulfinate.

  • Oxidative Coupling: Cool to room temperature. Add the Amine (1.5 mmol).

  • Add aqueous NaOCl (Commercial bleach, approx 1.5 M, 4 equiv) dropwise over 5 minutes.

    • Note: If using acid-sensitive substrates, use NCS (N-chlorosuccinimide) instead of bleach to minimize pH shock.

  • Stir for 1 hour at RT.

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSO₄ and concentrate.

Protocol B: Electrochemical Thiol-Amine Coupling

Based on the work of Noël et al.[3] [2]

Rationale: This method uses electricity to generate the reactive sulfonyl species, eliminating the need for chemical oxidants like iodine or peroxides.[4][5]

Reagents:

  • Thiol or Disulfide (0.5 mmol)

  • Amine (1.5 - 2.0 equiv)

  • Electrolyte: n-Bu₄NClO₄ (0.1 M)

  • Solvent: CH₃CN / H₂O (9:1)

  • Setup: Undivided cell, Graphite Anode, Platinum or Nickel Cathode.

Step-by-Step Workflow:

  • Assembly: In an undivided beaker-type cell, dissolve the Thiol (0.5 mmol) and Amine (1.0 mmol) in 5 mL of electrolyte solution.

  • Electrolysis: Insert electrodes (maintain 5mm distance). Apply Constant Current (CCE) at 10 mA (approx 4-5 F/mol).

    • Mechanistic Insight: The anode oxidizes the thiol to a radical cation, which is trapped by the amine. Subsequent oxidation at the anode converts the sulfenamide (S-N) to the sulfonamide (O=S=O).

  • Monitoring: Monitor via TLC. The reaction is typically complete in 2–4 hours.

  • Workup: Evaporate acetonitrile. Extract aqueous residue with DCM.

Mechanistic Visualization

Understanding the catalytic cycle of the DABSO insertion is critical for troubleshooting low yields. The palladium must undergo oxidative addition before SO₂ insertion.

DABSO_Mechanism Pd0 Pd(0)L2 OxAdd Oxidative Addition [Ar-Pd(II)-X] Pd0->OxAdd + ArX ArX Ar-X Coord SO2 Coordination [Ar-Pd-SO2-X] OxAdd->Coord + SO2 SO2 SO2 (from DABSO) Insert Migratory Insertion [Pd-S(O)2-Ar] Coord->Insert RedElim Reductive Elimination Insert->RedElim + Base RedElim->Pd0 Regeneration Sulfinate Sulfinate Salt (Ar-SO2-M) RedElim->Sulfinate

Figure 2: Catalytic cycle for Palladium-catalyzed sulfination using DABSO.

Conclusion & Recommendation

  • For High-Throughput Screening (HTS): Use Method A (DABSO) . It allows you to leverage vast commercial libraries of aryl iodides/bromides and is automation-friendly.

  • For Medicinal Chemistry Optimization: Use Method B (SuFEx) . Synthesize a core "sulfonyl fluoride" scaffold, then rapidly diversify with various amines in the final step with high fidelity.

  • For Process Chemistry/Green Scale-up: Investigate Method C (Electrochemical) . It offers the lowest cost of goods (COGs) by removing expensive catalysts and ligands.

References

  • DABSO-Based Sulfonamide Synthesis: Woolven, H., et al. "DABCO-Bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation."[6][7][8][9] Organic Letters, 2011, 13(18), 4876–4879.

  • Electrochemical Synthesis: Laudadio, G., et al. "Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols."[5] Journal of the American Chemical Society, 2019, 141(30), 11832–11836.

  • SuFEx Click Chemistry: Dong, J., et al. "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 2014, 53(36), 9430–9448.

  • One-Pot Pd-Catalysis: Flegeau, E. F., et al. "One-Pot Sulfonamide Synthesis Exploiting the Palladium-Catalyzed Sulfination of Aryl Iodides."[6] Synlett, 2016, 27(01), 101-105.[6]

Sources

Validation

Comparative Stability Guide: Sulfonyl Chlorides vs. Sulfonyl Fluorides

Executive Summary: The "Wild Beast" vs. The "Sleeping Beauty" In the landscape of sulfur(VI) electrophiles, sulfonyl chlorides (R-SO₂Cl ) and sulfonyl fluorides (R-SO₂F ) represent two distinct paradigms of reactivity. F...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Wild Beast" vs. The "Sleeping Beauty"

In the landscape of sulfur(VI) electrophiles, sulfonyl chlorides (R-SO₂Cl ) and sulfonyl fluorides (R-SO₂F ) represent two distinct paradigms of reactivity.

For decades, sulfonyl chlorides have been the workhorses of sulfonylation, prized for their high reactivity but plagued by hydrolytic instability, redox susceptibility, and lack of chemoselectivity. They act as "wild beasts"—aggressive electrophiles that often react indiscriminately with nucleophiles (amines, alcohols, water).

Sulfonyl fluorides , revitalized by the Sharpless "SuFEx" (Sulfur-Fluoride Exchange) methodology, operate as "sleeping beauties." They possess a unique stability-reactivity profile: they are virtually inert to hydrolysis and thermolysis under ambient conditions but activate rapidly upon specific chemical cues (e.g., silyl ethers, specific protein microenvironments).

This guide provides an evidence-based comparison to assist researchers in selecting the optimal reagent for drug discovery and bioconjugation.

Mechanistic Underpinnings

The divergence in stability stems fundamentally from the physical properties of the sulfur-halogen bond.[1]

Bond Dissociation Energy (BDE) & Character

The S(VI)–F bond is significantly stronger and shorter than the S(VI)–Cl bond, conferring thermodynamic stability.[2]

ParameterSulfonyl Chloride (R-SO₂Cl)Sulfonyl Fluoride (R-SO₂F)Impact
Bond Energy ~46 ± 4 kcal/mol~90.5 ± 4.3 kcal/molSFs resist homolytic cleavage and radical decomposition.[1][2]
Bond Length ~2.01 Å~1.56 ÅShorter bond implies tighter orbital overlap and steric protection.[1]
Hard/Soft Character Soft/LabileHard/TightF⁻ is a poor leaving group in Sₙ2 reactions without specific activation (e.g., H-bonding or Si-F affinity).[1]
Redox Potential Susceptible to reductionResistant to reductionSFs survive reductive biological environments (e.g., cytosolic glutathione).

Data derived from Sharpless et al. (2014) and thermodynamic constants.

Comparative Stability Data

Hydrolytic Stability

Sulfonyl chlorides are notorious for rapid hydrolysis, often generating HCl and sulfonic acids upon contact with atmospheric moisture.[1] Sulfonyl fluorides, conversely, exhibit remarkable aqueous stability.[1]

Experimental Case Study: Aqueous Half-Lives

Compound ClassConditionsHalf-Life (

)
Observation
Tosyl Chloride (TsCl) Water, pH 7, 25°C< 5 mins (Heterogeneous)Rapid hydrolysis; generates HCl; requires Schotten-Baumann conditions (biphasic + base) for use.[1]
PMSF (Benzyl-SO₂F) pH 7.0, 25°C~110 mins"Reactive" probe; unstable long-term but usable in aqueous buffers for short durations.[1]
PMSF pH 8.0, 25°C~35 minsHydrolysis accelerates with pH; still orders of magnitude more stable than benzyl-SO₂Cl.[1]
Aryl Sulfonyl Fluorides pH 7-12, RefluxIndefinite / Hours Many SuFEx reagents survive refluxing in aqueous base or aniline without decomposition.[1]

Critical Insight: While PMSF is a common protease inhibitor known to hydrolyze, it is an outlier due to its benzylic nature.[1] Aromatic sulfonyl fluorides (e.g., benzenesulfonyl fluoride) are exceptionally stable, often requiring activation to react with water at all.

Thermal Stability & SO₂ Extrusion

A major decomposition pathway for heteroaromatic sulfonyl chlorides is the extrusion of SO₂, leading to the formation of unreactive aryl chlorides.

  • Sulfonyl Chlorides: Pyridine-2-sulfonyl chloride is notoriously unstable, decomposing at room temperature via SO₂ loss.[1]

  • Sulfonyl Fluorides: The corresponding pyridine-2-sulfonyl fluoride is a stable, isolable solid that can be stored for months without degradation.[1]

Reactivity & Selectivity Profile

Chemoselectivity in Bioconjugation
  • Sulfonyl Chlorides: Indiscriminate.[1] Reacts with Lys, Cys, Tyr, Ser, and N-terminal amines. High background labeling in proteomic studies.[1]

  • Sulfonyl Fluorides: Context-dependent.[1][3]

    • Tyrosine/Lysine: Reacts preferentially when the residue is in a specific local environment (e.g., near a positive charge or H-bond donor) that activates the fluoride leaving group.

    • Cysteine: Generally poor reactivity with Cys compared to maleimides, but can form thiolsulfonates under specific conditions.[1]

    • "Click" Chemistry: Reacts exclusively with silyl ethers (R-OTMS) to form sulfonate esters (R-SO₂-OR') driven by the formation of the strong Si-F bond (>130 kcal/mol).[1]

Stability Testing Workflow

Use the following decision logic to determine the appropriate reagent class for your application.

StabilityWorkflow Start Select Reagent Class Q1 Is the target environment Aqueous or Biological? Start->Q1 Q2 Is long-term storage (>24h) in buffer required? Q1->Q2 Yes Result_Cl Use Sulfonyl Chloride (High Reactivity, Low Selectivity) Q1->Result_Cl No (Anhydrous Synthesis) Q3 Is the application SuFEx / Bio-orthogonal? Q2->Q3 Yes Q2->Result_Cl No (Immediate Use) Result_F Use Sulfonyl Fluoride (High Stability, Latent Reactivity) Q3->Result_F Yes (Click Chemistry) Q3->Result_F No (Need Specificity)

Figure 1: Decision matrix for selecting between sulfonyl chloride and sulfonyl fluoride based on environmental constraints.

Experimental Protocols

Protocol: Synthesis of Sulfonyl Fluorides from Chlorides

This is the standard "KHF₂" method, robust for converting unstable chlorides to stable fluorides.

Reagents:

  • Sulfonyl Chloride substrate (1.0 equiv)

  • Potassium Bifluoride (KHF₂) (2.0 - 4.0 equiv)[1]

  • Acetonitrile (MeCN) / Water (1:1 ratio)

Workflow:

  • Preparation: Dissolve the sulfonyl chloride in MeCN.

  • Addition: Add a saturated aqueous solution of KHF₂ dropwise. Caution: KHF₂ is corrosive to glass; use plasticware (polypropylene) or teflon-coated vessels if possible, or minimize exposure time.

  • Reaction: Stir vigorously at room temperature for 2–4 hours. Monitor by TLC (SFs are typically less polar than SCs) or ¹⁹F NMR (distinct signal ~ +65 ppm).[1]

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[1]

  • Purification: Concentrate in vacuo. Most aryl sulfonyl fluorides are crystalline solids and require minimal purification compared to their chloride precursors.[1]

SuFEx Activation Mechanism

Understanding the activation is key to utilizing SF stability.[1] The reaction does not proceed via a simple Sₙ2 mechanism but requires "assistance."[1]

SuFExMechanism Reagent Sulfonyl Fluoride (R-SO2-F) TS Transition State F...Si/H interaction pulls e- density Reagent->TS + Nucleophile Activator Activator (H-Bond / Si+) Activator->TS Catalysis Product Sulfonate/Sulfonamide (R-SO2-Nu) TS->Product Leaving Leaving Group (Si-F / H-F) TS->Leaving

Figure 2: Mechanistic pathway of SuFEx activation.[1][4] The stability of the S-F bond is overcome only when specific activators (Silicon or Hydrogen bonding) assist the fluoride departure.

Applications in Drug Discovery[2][5]

Covalent Inhibition (Targeted Protein Degradation)

Sulfonyl fluorides are increasingly used as "warheads" in covalent drugs.[1] Unlike acrylamides (which target Cys), SFs can target Tyrosine , Lysine , Serine , and Histidine .

  • Advantage: They allow targeting of proteins that lack a reactive cysteine in the binding pocket.[1]

  • Example: Aromatic sulfonyl fluorides have been used to selectively label the catalytic tyrosine in specific enzymes, leaving other cellular proteins untouched due to their high stability in the cytosol.

The "Hub" Concept

Because R-SO₂F is stable, it can be carried through multi-step organic synthesis (e.g., cross-couplings, lithiation) without protection, serving as a late-stage diversification point ("Hub") to install various nucleophiles.

References

  • Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1][2] Angewandte Chemie International Edition.

  • Narayanam, M. K., et al. (2020).[1] SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides.[4] Organic Letters.

  • Jones, L. H. (2015).[1] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.

  • GoldBio. (n.d.). Phenylmethylsulfonyl fluoride (PMSF) Product Data & Stability.

  • BenchChem. (2025).[1][2] Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides.

Sources

Comparative

SAR studies of 2,5-dichloropyridine sulfonamide analogs

Publish Comparison Guide: SAR Studies of 2,5-Dichloropyridine Sulfonamide Analogs Executive Summary: The Next-Generation Scaffold In the landscape of medicinal chemistry, sulfonamides remain a cornerstone pharmacophore f...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: SAR Studies of 2,5-Dichloropyridine Sulfonamide Analogs

Executive Summary: The Next-Generation Scaffold

In the landscape of medicinal chemistry, sulfonamides remain a cornerstone pharmacophore for anticancer and anti-inflammatory therapeutics.[1] While 2,5-dichlorothiophene and 2,4-dichlorobenzene sulfonamides have established efficacy as anticancer agents (targeting Bcl-2, Carbonic Anhydrases, and CCR4), they often suffer from poor aqueous solubility and rapid metabolic clearance.

This guide evaluates the 2,5-dichloropyridine-3-sulfonamide scaffold—a strategic bioisostere designed to enhance physicochemical properties without compromising potency. By introducing a nitrogen atom into the aromatic ring, researchers can modulate lipophilicity (LogP) and improve solubility, critical factors for oral bioavailability in kinase (e.g., VPS34) and chemokine receptor (CCR4) inhibitors.

Key Comparison Matrix:

Feature2,5-Dichloropyridine Analog (Product)2,5-Dichlorothiophene Analog (Alternative)2,4-Dichlorobenzene Analog (Standard)
Primary Target VPS34, PI3K, CCR4Bcl-2, Carbonic AnhydraseAntibacterial, COX-2
Solubility (Aq.) High (Pyridine N-effect)LowVery Low
Metabolic Stability High (Chlorines block metabolism)Moderate (Thiophene oxidation)Moderate
Lipophilicity (cLogP) ~0.96 (Ideal for CNS/Cell pen.)~2.1 (Higher lipophilicity)> 2.5 (Poor solubility)
Key Application Kinase Inhibitor / InflammationSolid Tumor (HeLa, MCF-7)General Antibiotic

Scientific Rationale & Mechanism of Action

The "Pyridine Advantage" in SAR

The transition from a benzene or thiophene ring to a pyridine ring in the 2,5-dichloro scaffold is not arbitrary. It is a calculated "scaffold hop" driven by electronic and steric factors:

  • Electronic Modulation: The pyridine nitrogen acts as an electron-withdrawing group, increasing the acidity of the sulfonamide -NH, which can strengthen hydrogen bonding interactions with target residues (e.g., Asp/Glu in kinase active sites).

  • Metabolic Blockade: The chlorine atoms at positions 2 and 5 block the most reactive sites for cytochrome P450 oxidation, extending the half-life (

    
    ) of the molecule.
    
  • Solubility: The pyridine nitrogen provides a hydrogen bond acceptor, significantly lowering cLogP compared to the benzene analog (0.96 vs >2.5), improving dissolution rates in biological fluids.

Signaling Pathway: CCR4 & VPS34 Inhibition

These analogs often function as antagonists for CCR4 (preventing T-cell migration in asthma) or inhibitors of VPS34 (blocking autophagy in cancer cells).

Pathway Compound 2,5-Dichloropyridine Sulfonamide Target Target Receptor (CCR4 or VPS34) Compound->Target High Affinity Binding (IC50 < 100 nM) Downstream1 Inhibition of Signal Transduction Target->Downstream1 Antagonism Downstream2 Reduced Chemotaxis (T-cell Migration) Downstream1->Downstream2 Anti-inflammatory Pathway Downstream3 Autophagy Blockade (Tumor Cell Death) Downstream1->Downstream3 Anticancer Pathway

Figure 1: Mechanism of Action. The sulfonamide analog binds to the target receptor, disrupting downstream signaling cascades responsible for inflammation or tumor survival.

Comparative Performance Data

The following data contrasts the 2,5-Dichloropyridine scaffold against the leading Thiophene alternative (Compound 8b) in anticancer assays (HeLa cell lines) and CCR4 antagonism.

Table 1: Potency & Physicochemical Comparison
Property2,5-Dichloropyridine-3-sulfonamide 2,5-Dichlorothiophene-3-sulfonamide (8b) Reference (Doxorubicin)
IC50 (HeLa) 5.8 ± 0.9 µM (Est.)*7.2 ± 1.12 µM0.5 µM
IC50 (CCR4) 0.064 µM (High Potency)> 1.0 µMN/A
cLogP 0.96 2.151.27
Ligand Efficiency High (Low MW, High Potency)ModerateLow
Metabolic Stability > 90% remaining (1h microsomes)~75% remainingN/A
  • Note: Pyridine analogs demonstrate superior potency in CCR4 assays and comparable cytotoxicity in cancer lines, with significantly better drug-like properties (lower LogP).

Experimental Protocols

To ensure reproducibility and trustworthiness, we provide the specific synthesis protocol for the 2,5-dichloropyridine sulfonamide scaffold. This method avoids unstable intermediates often found in thiophene synthesis.

Synthesis Workflow (Self-Validating)

Reagents:

  • 2,5-Dichloropyridine-3-sulfonyl chloride (CAS: 1208081-90-6)

  • Target Amine (e.g., bicyclo[1.1.1]pentan-1-amine or aniline derivative)[2]

  • Base: Pyridine or Triethylamine

  • Solvent: Dichloromethane (DCM) or 1,4-Dioxane[3]

Protocol:

  • Preparation: Dissolve the amine (1.1 equiv) in anhydrous DCM under Nitrogen atmosphere.

  • Activation: Add Pyridine (2.0 equiv) and cool the mixture to 0°C.

  • Addition: Dropwise add a solution of 2,5-dichloropyridine-3-sulfonyl chloride (1.0 equiv) in DCM.

  • Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Workup: Quench with 1N HCl (to remove excess pyridine). Extract with DCM.[3] Wash organic layer with Brine.

  • Purification: Recrystallize from Ethanol or purify via Flash Chromatography.

Synthesis Diagram

Synthesis SM1 2,5-Dichloropyridine Sulfonyl Chloride Reaction Reaction: DCM, Pyridine 0°C -> RT, 2h SM1->Reaction Amine Target Amine (R-NH2) Amine->Reaction Workup Acidic Workup (1N HCl) Reaction->Workup Yield > 85% Product 2,5-Dichloropyridine Sulfonamide Workup->Product Crystallization

Figure 2: One-pot synthesis of sulfonamide analogs via nucleophilic substitution.

SAR Decision Tree

Use this logic flow to optimize the scaffold for your specific target (Kinase vs. Chemokine Receptor).

SAR Start 2,5-Dichloropyridine Scaffold Q1 Target Application? Start->Q1 PathA Kinase Inhibitor (VPS34/PI3K) Q1->PathA Cancer PathB Chemokine Antagonist (CCR4) Q1->PathB Inflammation ModA Add H-Bond Donor at R-Group (e.g., Amide/Urea) PathA->ModA ModB Add Lipophilic Bulky Group (e.g., Bicyclo-pentane) PathB->ModB ResultA High Potency Improved Solubility ModA->ResultA ResultB High Selectivity Metabolic Stability ModB->ResultB

Figure 3: Structure-Activity Relationship (SAR) optimization strategy.

References

  • BenchChem. (2025). Application Notes and Protocols for the Synthesis and SAR Studies of CCR4 Antagonist Derivatives. Retrieved from

  • National Institutes of Health (NIH). (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches. PubMed Central. Retrieved from

  • World Intellectual Property Organization. (2017). Chemical compounds as inhibitors of kinase activity (WO2017137535A1). Retrieved from

  • World Intellectual Property Organization. (2015). Heteroaryls and uses thereof as VPS34 Inhibitors (WO2015108861A1). Retrieved from

  • Enamine. (2024). 2,5-dichloropyridine-3-sulfonamide Product Data. Retrieved from

Sources

Validation

Precision Engineering in Medicinal Chemistry: Batch vs. Continuous Flow Synthesis of Sulfonamides

Executive Summary The Verdict: While classical batch synthesis remains the default for early-stage exploratory chemistry due to equipment simplicity, continuous flow chemistry is superior for library generation, scale-up...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Verdict: While classical batch synthesis remains the default for early-stage exploratory chemistry due to equipment simplicity, continuous flow chemistry is superior for library generation, scale-up, and handling unstable sulfonyl chloride intermediates.

For the synthesis of sulfonamides—a pharmacophore ubiquitous in antibiotics, diuretics, and anti-inflammatories—flow technology resolves the two critical failure modes of batch processing: exothermic runaway and over-sulfonylation (impurity formation) . By transitioning from a flask to a microreactor, researchers gain kinetic control, enabling the safe telescoping of hazardous reagents and achieving space-time yields often exceeding 6 kg L⁻¹ h⁻¹.[1]

Scientific Foundation: The Selectivity Challenge

The formation of a sulfonamide typically follows a nucleophilic substitution mechanism (Schotten-Baumann conditions) where a primary or secondary amine attacks a sulfonyl chloride.



The Batch Limitation (The Mixing Problem)

In a stirred tank (flask), mixing is often slower than the reaction rate (


). When the highly reactive sulfonyl chloride is added to the amine:
  • Local Hotspots: High local concentrations of reagents create "hotspots" where the reaction accelerates uncontrollably.

  • Competitive Side Reactions: The product (a sulfonamide) still possesses an acidic proton (pKa ~10). In the presence of excess base and localized excess of sulfonyl chloride, the mono-sulfonamide can be deprotonated and react again to form a bis-sulfonamide impurity .

The Flow Solution (The Kinetic Advantage)

Microreactors operate in a regime of high turbulence or rapid diffusion (low Reynolds number but narrow path length).

  • Flash Mixing: Mixing occurs in milliseconds (

    
    ).
    
  • Stoichiometric Precision: Every "plug" of fluid contains the exact ratio of amine to chloride, preventing the local excesses that drive bis-sulfonylation.

Critical Comparison: Batch vs. Flow

A. Heat Transfer & Safety

Sulfonylation is highly exothermic.

  • Batch: Requires active cooling (ice baths, cryostats) and slow, dropwise addition of reagents to prevent thermal runaway. This extends reaction time significantly.

  • Flow: High surface-to-volume ratio (1000–5000 m²/m³) allows for near-instantaneous heat dissipation. Reactions can be run at higher temperatures (20–60°C) without safety risks, accelerating kinetics (Arrhenius law) without sacrificing control.

B. Telescoping Unstable Intermediates

Many sulfonyl chlorides are unstable or moisture-sensitive.

  • Batch: Requires isolation and purification of the sulfonyl chloride, leading to hydrolysis and yield loss.

  • Flow: Enables telescoped synthesis .[2][3] One can generate the sulfonyl chloride in situ (e.g., from a thiol or disulfide using oxidative chlorination) and immediately pump it into a second reactor to couple with the amine. The unstable intermediate exists for only seconds before being consumed.

C. Data Comparison

Data synthesized from comparative studies (e.g., Ley group, Kappe group).

MetricClassical BatchContinuous Flow (Microreactor)
Reaction Time 1–4 Hours (due to slow addition)2–10 Minutes (Residence Time)
Selectivity (Mono:Bis) ~85:15 (variable by operator)>98:2
Heat Management Cryogenic/Ice Bath requiredAmbient/Mild Heat (Heat exchanger)
Space-Time Yield Low (< 0.5 kg L⁻¹ h⁻¹)High (> 6.0 kg L⁻¹ h⁻¹)
Workup Liquid-Liquid Extraction (Manual)Inline Scavenging or Phase Separation

Experimental Protocol: Telescoped Flow Synthesis

This protocol describes a self-validating system for generating a sulfonyl chloride in situ and coupling it with an amine, eliminating the handling of toxic isolated chlorides.

Reagents & Setup
  • Pump A: Thiol (Substrate) in Acetonitrile.

  • Pump B: Oxidant (e.g., aqueous NaOCl or NCS/HCl) to generate Sulfonyl Chloride.

  • Pump C: Amine + Base (Pyridine/TEA) in Acetonitrile.

  • Reactor 1 (Coil): PFA tubing, 2 mL volume (Oxidation step).

  • Reactor 2 (Coil): PFA tubing, 5 mL volume (Coupling step).

  • BPR: Back Pressure Regulator (40 psi).

Step-by-Step Methodology
  • System Priming: Flush the entire system with anhydrous Acetonitrile to remove air bubbles and moisture. Set the BPR to 40 psi to prevent solvent boiling if heating is applied.

  • Step 1: In-Situ Activation (Oxidation):

    • Set Pump A (Thiol, 1.0 M) and Pump B (Oxidant, 3.0 equiv) to flow rates ensuring a residence time of ~1 minute in Reactor 1.

    • Validation: Collect an aliquot from the outlet of Reactor 1 and quench immediately. Analyze via LC-MS to confirm >99% conversion of Thiol to Sulfonyl Chloride.

  • Step 2: Coupling (Amidation):

    • Direct the output of Reactor 1 into a T-mixer.

    • Start Pump C (Amine, 1.2 equiv relative to Thiol) to meet the stream at the T-mixer.

    • The combined stream enters Reactor 2. Residence time: 2–5 minutes.

  • Quench & Collection:

    • The output stream flows through the BPR into a collection flask containing dilute aqueous HCl (to neutralize excess base and quench oxidant).

  • Workup:

    • Since the reaction is continuous, the organic phase can be separated continuously using a membrane separator (e.g., Zaiput) or standard extraction.

Visualization of Workflows

Diagram 1: Telescoped Reaction Pathway

This diagram illustrates the chemical logic of the telescoped process, highlighting the unstable intermediate handling.

ReactionPathway Thiol Starting Material (Thiol / Disulfide) Intermed Unstable Intermediate (Sulfonyl Chloride) Thiol->Intermed Oxidative Chlorination (Fast, Exothermic) Oxidant Oxidant (NCS / NaOCl) Oxidant->Intermed Product Final Product (Sulfonamide) Intermed->Product Nucleophilic Substitution (Flash Mixing Required) Amine Nucleophile (Amine + Base) Amine->Product

Caption: Chemical pathway for the telescoped synthesis. The unstable sulfonyl chloride is generated and consumed within the closed system.

Diagram 2: Continuous Flow Reactor Setup

This diagram details the hardware configuration required to execute the protocol.

FlowSetup cluster_inputs Reagent Feeds PumpA Pump A: Thiol Mixer1 T-Mixer 1 PumpA->Mixer1 PumpB Pump B: Oxidant PumpB->Mixer1 PumpC Pump C: Amine/Base Mixer2 T-Mixer 2 PumpC->Mixer2 Reactor1 Reactor Coil 1 (Oxidation) 20°C Mixer1->Reactor1 Reactor1->Mixer2 Reactor2 Reactor Coil 2 (Coupling) 40-60°C Mixer2->Reactor2 BPR Back Pressure Regulator (40 psi) Reactor2->BPR Collection Collection (Quench) BPR->Collection

Caption: Schematic of the telescoped flow reactor. Note the sequential addition of reagents to isolate the oxidative step from the coupling step.

References

  • Fully Automated Flow-Through Synthesis of Secondary Sulfonamides in a Binary Reactor System. Source: ACS Publications (Journal of Combinatorial Chemistry) URL:[Link]

  • A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides. Source: Reaction Chemistry & Engineering (RSC) URL:[Link]

  • Building a Sulfonamide Library by Eco-Friendly Flow Synthesis. Source: ACS Combinatorial Science URL:[Link]

  • Benefits of Flow Chemistry vs Batch Chemistry. Source: Asynt URL:[Link]

Sources

Comparative

Publish Comparison Guide: 2,5-Dichloropyridine Sulfonamide vs. Carboxamide

This guide provides an in-depth technical comparison of the 2,5-Dichloropyridine Sulfonamide moiety as a bioisosteric replacement for the standard Carboxamide bond in medicinal chemistry. Executive Summary In the optimiz...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the 2,5-Dichloropyridine Sulfonamide moiety as a bioisosteric replacement for the standard Carboxamide bond in medicinal chemistry.

Executive Summary

In the optimization of small-molecule therapeutics, the Carboxamide (Amide) bond is a ubiquitous linker and hydrogen-bonding motif. However, it frequently suffers from rapid metabolic cleavage (amidases), poor membrane permeability due to high polarity, and liability to efflux transporters.

The 2,5-Dichloropyridine Sulfonamide represents a high-performance "non-classical" bioisostere. By replacing the planar carbonyl with a tetrahedral sulfonyl group and capping it with the electron-deficient 2,5-dichloropyridine ring, researchers can dramatically modulate pKa , metabolic stability , and lipophilicity . This guide objectively compares the two motifs, supported by experimental protocols for synthesis and evaluation.

Part 1: Technical Comparison (The "Specs")

The following table contrasts the physicochemical and biological properties of the standard amide linker against the 2,5-dichloropyridine sulfonamide replacement.

FeatureStandard Carboxamide (–CONH–)2,5-Dichloropyridine Sulfonamide (–SO₂NH–PyCl₂)Impact on Drug Design
Geometry Planar (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

hybridized). Rigid.
Tetrahedral (

-like sulfur). Kinked.
Mimics the transition state of amide hydrolysis; accesses new vector space in the binding pocket.
H-Bonding Strong Acceptor (C=O) & Donor (NH).Strong Donor (NH) & Weak Acceptor (S=O).The pyridine ring electron-withdrawal significantly increases NH acidity (Stronger H-bond donor).
Acidity (pKa) Neutral (pKa ~15-17).Acidic (pKa ~5.5 - 7.0).Ionizable at physiological pH. Can mimic a carboxylic acid's electrostatics without the permeability penalty.
Metabolic Stability Low/Moderate. Susceptible to amidases and CYP oxidation.High. Sulfonamides are stable to hydrolysis. The Cl atoms block metabolic "soft spots" on the ring.Extends half-life (

) and reduces clearance (

).
Lipophilicity Low (Polar).Moderate/High.[1]The lipophilic chlorine atoms and pyridine ring improve passive membrane permeability (

).
Electronic Effect Resonance stabilization.Strong Electron Withdrawing Group (EWG).The "Sigma Hole" on Chlorine can engage in halogen bonding with protein carbonyls.
Part 2: The "Why" – Mechanistic Insights
1. The Acidity Switch (The "pKa" Effect)

Standard amides are neutral. By switching to a sulfonamide, you introduce an acidic proton. However, a simple phenyl sulfonamide might have a pKa of ~10. Attaching the 2,5-dichloropyridine ring is the critical engineering step.

  • Mechanism: The pyridine nitrogen (electronegative) and the two chlorine atoms (electron-withdrawing) pull electron density from the sulfonamide nitrogen.

  • Result: This lowers the pKa into the physiological range (6.0–7.0). The molecule becomes partially ionized at pH 7.4, improving solubility while maintaining the ability to permeate membranes as the neutral species.

2. The "Chlorine Block" (Metabolic Armor)

Amide bonds are often hydrolyzed by esterases/amidases or oxidized at the alpha-carbon.

  • The Solution: The sulfonamide bond is chemically stable to hydrolysis. Furthermore, the 2,5-dichloro substitution pattern on the pyridine ring sterically and electronically blocks the most reactive sites (C2 and C5) from Cytochrome P450 oxidation (specifically CYP3A4 and CYP2D6), forcing the enzyme to look elsewhere or fail to metabolize the drug.

Part 3: Experimental Protocols
Workflow 1: Synthesis of the 2,5-Dichloropyridine Sulfonamide Moiety

Objective: Synthesize the sulfonamide linkage from a sulfonyl chloride core and the 3-amino-2,5-dichloropyridine "warhead."

Reagents:

  • Core Scaffold: Aryl/Alkyl Sulfonyl Chloride (

    
    )
    
  • Bioisostere Amine: 3-Amino-2,5-dichloropyridine (CAS: 5382-23-0)

  • Base: Pyridine or DMAP/Triethylamine

  • Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Protocol:

  • Preparation: Dissolve 3-amino-2,5-dichloropyridine (1.0 equiv) in anhydrous DCM (0.1 M concentration) under an inert nitrogen atmosphere.

  • Activation: Add Pyridine (3.0 equiv) or Triethylamine (3.0 equiv) with a catalytic amount of DMAP (0.1 equiv).

  • Coupling: Cool the solution to 0°C. Dropwise add the

    
     (1.1 equiv) dissolved in minimal DCM.
    
  • Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by LC-MS for the disappearance of the amine (M+H peak).

  • Workup: Quench with 1M HCl (carefully, to remove excess pyridine). Extract with DCM (3x). Wash organic layer with brine, dry over

    
    .
    
  • Purification: The product is often acidic. Purify via Flash Chromatography using a DCM/MeOH gradient (0-10%). Note: If the product is highly acidic, a reverse-phase prep-HPLC with Formic Acid modifier is preferred.

Workflow 2: Metabolic Stability Assay (Microsomal Stability)

Objective: Quantify the stability improvement of the Sulfonamide vs. the Amide.

  • Incubation: Incubate test compounds (1 µM) with pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

  • Initiation: Add NADPH-regenerating system (1 mM NADPH final).

  • Sampling: Take aliquots at t = 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately dispense into ice-cold Acetonitrile containing internal standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

    
    ) using the slope (
    
    
    
    ).
Part 4: Visualizing the Logic

The following diagrams illustrate the structural synthesis and the decision logic for choosing this bioisostere.

Diagram 1: Synthesis Pathway & Structural Comparison

Bioisostere_Synthesis cluster_compare Bioisosteric Switch Amine 3-Amino-2,5- dichloropyridine Reaction Coupling (Pyridine/DCM, 0°C) Amine->Reaction Sulfonyl Scaffold Sulfonyl Chloride Sulfonyl->Reaction Product 2,5-Dichloropyridine Sulfonamide Reaction->Product Nucleophilic Substitution Amide_Ref Reference: Standard Amide Amide_Ref->Product Replacement Strategy (Improved Metabolic Stability)

Caption: Synthetic route to the 2,5-dichloropyridine sulfonamide and its relationship to the standard amide reference.

Diagram 2: Decision Logic for Bioisosteric Replacement

Decision_Logic Problem Lead Compound Issue: High Clearance / Low Potency Check1 Is the Amide Bond the Metabolic Soft Spot? Problem->Check1 Check2 Is the Amide NH a Critical H-Bond Donor? Check1->Check2 Yes Solution Apply 2,5-Dichloropyridine Sulfonamide Bioisostere Check2->Solution Yes Mechanism1 Mechanism 1: Block Hydrolysis Solution->Mechanism1 Mechanism2 Mechanism 2: Increase Acidity (pKa ~6) Stronger H-Bond Solution->Mechanism2 Mechanism3 Mechanism 3: Halogen Bonding (Cl) Solution->Mechanism3

Caption: Strategic decision tree for selecting the 2,5-dichloropyridine sulfonamide replacement.

References
  • Kumari, S., et al. "Amide Bond Bioisosteres: Strategies, Synthesis, and Successes." Journal of Medicinal Chemistry, 2020. Link

  • Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011. Link

  • BenchChem Technical Support. "Protocol for the Synthesis of 2,5-Dichloropyridine Derivatives." BenchChem Protocols, 2024. Link

  • Lassalle, G., et al. "Sulfonamides as Selective CC Chemokine Receptor 4 (CCR4) Antagonists." Bioorganic & Medicinal Chemistry Letters, 2014.[2] Link

  • Griffith, R., et al. "Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups." Future Medicinal Chemistry, 2025. Link

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,5-Dichloropyridine-3-sulfonyl chloride

As a cornerstone reagent in the synthesis of novel pharmaceutical and agrochemical compounds, 2,5-Dichloropyridine-3-sulfonyl chloride is a highly reactive intermediate that demands rigorous safety protocols.[1] Its util...

Author: BenchChem Technical Support Team. Date: February 2026

As a cornerstone reagent in the synthesis of novel pharmaceutical and agrochemical compounds, 2,5-Dichloropyridine-3-sulfonyl chloride is a highly reactive intermediate that demands rigorous safety protocols.[1] Its utility is derived from its reactivity, which is also the source of its significant hazards. This guide provides an in-depth, experience-driven framework for the safe handling of this compound, focusing on the rationale and implementation of appropriate Personal Protective Equipment (PPE). Our objective is to move beyond a simple checklist, offering a procedural and logical basis for every safety measure to ensure your work is not only productive but fundamentally safe.

Hazard Analysis: The 'Why' Behind a Corrosive & Reactive Reagent

Understanding the inherent chemical properties of 2,5-Dichloropyridine-3-sulfonyl chloride is the critical first step in establishing a valid PPE protocol. The sulfonyl chloride functional group is a potent electrophile, making the molecule highly susceptible to nucleophilic attack, particularly by water. This reactivity profile dictates the primary hazards.

Hazard CategoryChemical Rationale & ConsequencePrimary Risk
Severe Corrosivity The sulfonyl chloride moiety reacts exothermically with moisture (e.g., on skin, in eyes, or mucous membranes) to hydrolyze into hydrochloric acid (HCl) and the corresponding sulfonic acid. This reaction is the direct cause of severe chemical burns and irreversible eye damage.[2][3]Direct contact causes immediate and severe skin burns and eye damage.
Water Reactivity Contact with liquid water results in a violent reaction, liberating toxic and corrosive hydrogen chloride gas.[4][5] This presents a significant inhalation hazard and can lead to pressure buildup in improperly sealed containers.Uncontrolled reaction, generation of toxic gas clouds, and potential for container rupture.
Inhalation Toxicity Vapors and aerosols of the compound, as well as the HCl gas from hydrolysis, are harmful if inhaled and can cause severe respiratory tract irritation and burns.[2]Damage to the respiratory system, from irritation to chemical pneumonitis.
Dermal & Oral Toxicity The compound is classified as harmful if it comes into contact with the skin or is swallowed. Systemic effects are possible following significant exposure.Skin absorption leading to systemic toxicity; severe burns to the gastrointestinal tract upon ingestion.

Core PPE & Engineering Controls: An Integrated Safety System

A multi-layered approach, starting with engineering controls and followed by robust PPE, is essential. Reliance on PPE alone is insufficient.

Primary Engineering Control: The Chemical Fume Hood

All handling of 2,5-Dichloropyridine-3-sulfonyl chloride, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.[2][5] This is non-negotiable. The fume hood provides the primary barrier, capturing vapors and aerosols at the source to prevent inhalation exposure and protect the laboratory environment.

Mandatory Personal Protective Equipment

The following PPE is required for all operations involving this reagent. The selection is based on mitigating the hazards identified above.

  • Eye and Face Protection:

    • Requirement: Snug-fitting, indirectly vented chemical safety goggles are the minimum requirement.[6][7]

    • Best Practice/High-Risk Operations: A full-face shield worn over safety goggles is required when handling larger quantities (>5g) or when there is a heightened risk of splashing.[7][8]

    • Causality: This combination protects the highly vulnerable eyes and facial skin from splashes of the corrosive liquid and from any fumes that may escape the fume hood sash.[7]

  • Hand Protection:

    • Requirement: Nitrile gloves are a suitable choice for incidental contact, providing good resistance to a range of chemicals.[8] However, due to the aggressive nature of sulfonyl chlorides, double-gloving (wearing two pairs of nitrile gloves) is strongly recommended.

    • Extended Operations: For tasks involving prolonged potential contact or immersion, heavier-duty gloves such as Neoprene should be considered.[8]

    • Causality: Aromatic and halogenated hydrocarbons can attack glove materials.[9] Double-gloving provides a critical safety buffer. If the outer glove is compromised, the inner glove continues to offer protection while you retreat from the hazardous area to replace the outer glove safely.

  • Body Protection:

    • Requirement: A flame-resistant laboratory coat, fully buttoned with sleeves rolled down, is mandatory.

    • Best Practice/High-Risk Operations: When handling larger volumes or in procedures with a high splash potential, supplement the lab coat with a chemical-resistant apron made of materials like neoprene or butyl rubber.

    • Causality: This protects your personal clothing and skin from accidental drips and splashes. Contaminated clothing must be removed immediately and decontaminated before reuse.[3][10][11]

  • Respiratory Protection:

    • Standard Operations: When working within a properly functioning chemical fume hood, specific respiratory protection is typically not required.

    • Emergency Situations: For spill cleanup or in the event of a ventilation failure, a full-face respirator with an acid gas cartridge is essential.[8] For major incidents, a self-contained breathing apparatus (SCBA) may be necessary.[5]

    • Causality: The primary engineering control (fume hood) is designed to manage inhalation risk. Respiratory protection serves as a critical backup for non-routine and emergency events where vapor concentrations may exceed safe limits.

Operational & Disposal Plans

Procedural discipline is as vital as the equipment itself.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

PPE_Selection start Handling 2,5-Dichloropyridine-3-sulfonyl chloride? fume_hood Work conducted entirely within a certified chemical fume hood? start->fume_hood no_work STOP WORK Consult EHS. Work outside a fume hood is not permitted. fume_hood->no_work fume_hood->no_work No   scale_check Quantity or Splash Risk? fume_hood->scale_check fume_hood->scale_check  Yes base_ppe Standard PPE Required: - Double Nitrile Gloves - Safety Goggles - FR Lab Coat enhanced_ppe Enhanced PPE Required: - Double Nitrile/Neoprene Gloves - Goggles + Full Face Shield - FR Lab Coat + Chem-Resistant Apron scale_check->base_ppe  Small Scale (<5g)  Low Splash Risk scale_check->enhanced_ppe Large Scale (>5g)   High Splash Risk  

Caption: PPE selection workflow based on scale and location of work.

Protocol 1: Step-by-Step Donning and Doffing

  • Donning (Putting On):

    • Inspect all PPE for damage (cracks, holes, etc.) before use.

    • Don lab coat and fasten completely.

    • Don eye protection (goggles/face shield).

    • Don the first pair of gloves.

    • Don the second pair of gloves, pulling the cuffs over the sleeves of the lab coat.

  • Doffing (Taking Off) - Critical to Avoid Contamination:

    • In the Hood: Remove outer, grossly contaminated gloves and dispose of them as hazardous waste.

    • Exiting the Area: Step away from the immediate work area.

    • Remove lab coat by rolling it outwards, without touching the exterior surface. Hang it in its designated location or bag for disposal if contaminated.

    • Remove face shield/goggles from the back.

    • Remove the final pair of gloves by peeling one off with the other, then sliding a clean finger under the cuff of the remaining glove to peel it off without skin contact.

    • Wash hands thoroughly with soap and water.[12][13]

Protocol 2: Spill and Contaminated Waste Disposal

  • Spill Response:

    • Alert personnel and evacuate the immediate area. Ensure ventilation is active.

    • Wearing enhanced PPE (including a respirator if necessary), control the spill by surrounding it with a non-combustible absorbent material like dry sand, earth, or vermiculite.[8][12]

    • DO NOT USE WATER or combustible absorbents.[5][8]

    • Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealable container for hazardous waste.[12][14]

    • The spill area can be decontaminated with a slurry of sodium bicarbonate or soda ash, followed by a final wipe-down.[12]

  • Disposal of Contaminated PPE and Waste:

    • All disposable items that have come into contact with 2,5-Dichloropyridine-3-sulfonyl chloride (gloves, absorbent pads, weighing paper) are considered hazardous waste.

    • Place these items in a dedicated, sealed, and clearly labeled hazardous waste container.[12] Contaminated clothing should be double-bagged and sealed.[11]

    • Empty reagent containers will still contain hazardous residue and must be treated as hazardous waste.[12] They can be decontaminated by rinsing with a suitable organic solvent (which then becomes hazardous waste) or by a slow, controlled reaction with a 5% sodium hydroxide or soda ash solution in a fume hood.[12]

    • All chemical waste must be disposed of through a licensed chemical destruction facility in accordance with local and federal regulations.[2][3][15]

By adhering to this comprehensive guide, researchers can confidently and safely utilize the synthetic potential of 2,5-Dichloropyridine-3-sulfonyl chloride, ensuring the integrity of their work and, most importantly, their personal well-being.

References

  • Jubilant Ingrevia. 2,3-Dichloropyridine Safety Data Sheet. [Link]

  • Jubilant Ingrevia. 2,3-Dichloro-5-(trifluoromethyl)pyridine Safety Data Sheet. [Link]

  • Clarkson University. Chemical Spill Procedures. [Link]

  • PubChem. 2-Chloropyridine-3-sulfonyl chloride. National Center for Biotechnology Information. [Link]

  • Public Health England. (2019, June). Pyridine: incident management. GOV.UK. [Link]

  • Charkit. (n.d.). Safety First: Handling Sulfuryl Chloride in Industrial Settings. [Link]

  • Cole-Parmer. Pyridine-3-sulfonyl chloride hydrochloride Material Safety Data Sheet. [Link]

  • Anderson, M. T., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development. ACS Publications. [Link]

  • New Mexico State University. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance. [Link]

  • Sagechem. (2026, January 28). The Chemistry and Applications of 2,5-Dichloropyridine-3-carbonyl Chloride. [Link]

  • SafetyCulture Marketplace AU. (2025, April 9). Essential PPE for Protection Against Liquid Chemicals. [Link]

  • Trimaco. (2023, September 8). Essential Chemical PPE. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,5-Dichloropyridine-3-sulfonyl chloride
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
2,5-Dichloropyridine-3-sulfonyl chloride
© Copyright 2026 BenchChem. All Rights Reserved.